{7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

Core Science & Biosynthesis

Topic: Receptor Binding Affinity Target Screening for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

An In-Depth Technical Guide

Abstract: The identification of molecular targets is a cornerstone of modern drug discovery and chemical biology. For novel chemical entities such as {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol, a spiroketal for which public data on biological activity is sparse, a systematic and multi-faceted screening strategy is imperative. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to de-orphanize this compound. We will detail an integrated workflow that begins with computational, in silico target prediction to generate viable hypotheses, followed by robust in vitro experimental validation to identify and characterize receptor binding affinity. The methodologies described herein are designed to be self-validating, incorporating industry-standard assays such as radioligand binding, fluorescence polarization, and surface plasmon resonance, providing a clear path from an unknown molecule to a validated hit with a characterized binding profile.

Section 1: The Strategic Imperative for Target Identification

The therapeutic potential of any small molecule is fundamentally linked to its interaction with biological macromolecules. For a novel compound like {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol, the primary challenge is the absence of a known biological target. A brute-force, purely experimental approach is both resource-intensive and inefficient. Therefore, a logical, tiered strategy that synergizes computational prediction with empirical testing is the most effective path forward.

This process begins with generating a set of probable targets, progresses to primary screening for initial "hit" identification, and culminates in detailed biophysical characterization to confirm and quantify the binding affinity. This structured cascade ensures that resources are focused on the most promising molecular interactions.

Section 2: In Silico Target Prediction: Generating Actionable Hypotheses

Before committing to wet-lab experiments, computational (or in silico) methods provide a cost-effective and rapid means to scan the vast proteomic landscape for potential binding partners.[1][2] These "target fishing" or "target prediction" approaches leverage the principle that a molecule's structure dictates its function and, consequently, its binding partners.[3]

The core causality for beginning in silico is hypothesis generation. By comparing {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol to vast databases of compounds with known biological activities, we can generate a ranked list of potential targets, which serves to focus subsequent, more costly experimental screening.

Key In Silico Methodologies

Two primary strategies are employed, often in parallel, for target prediction:

• Ligand-Based Approaches: These methods do not require the 3D structure of a target protein. They are founded on the principle that structurally similar molecules often exhibit similar biological activities.[3]

  • Pharmacophore Modeling: This technique identifies the essential three-dimensional arrangement of chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic centers) necessary for biological activity.[4][5][6] A pharmacophore model can be generated from the query molecule and used to screen databases for compounds that fit the model, thereby identifying their known targets.[7]

  • 2D/3D Shape & Fingerprint Similarity: Algorithms calculate the similarity between the query molecule and compounds in chemogenomic databases (like ChEMBL). Targets associated with the most similar molecules are then predicted as potential targets for the query compound.[3][8]

• Structure-Based Approaches: When a high-quality 3D structure of a potential target is available, these methods can be highly effective.

  • Inverse/Reverse Docking: In contrast to traditional virtual screening where many compounds are docked to one target, inverse docking screens a single compound against a library of 3D protein structures.[9] The methodology aims to predict the binding mode and estimate the binding affinity for each potential target, which are then ranked by a scoring function.[10][11][12]

In Silico Workflow & Hypothetical Data

The following diagram illustrates a typical workflow for computational target prediction.

Caption: Figure 1: In Silico Target Prediction Workflow

This process culminates in a prioritized list of potential targets. This list is not definitive proof but is a critical tool for designing an intelligent experimental screening campaign.

Table 1: Hypothetical In Silico Target Prediction Results

Rank	Predicted Target Class	Prediction Method(s)	Confidence Score	Rationale for Prioritization
1	G-Protein Coupled Receptors (GPCRs)	Pharmacophore, 3D Similarity	0.85	Spirocyclic scaffolds are common in GPCR ligands.
2	Nuclear Receptors	Inverse Docking, 2D Similarity	0.72	Molecule possesses features common to steroid-like structures.
3	Voltage-Gated Ion Channels	3D Similarity	0.65	Structural similarity to known channel modulators.
4	Kinases	Inverse Docking	0.58	Favorable docking score in ATP-binding pocket of several kinases.

Section 3: In Vitro Experimental Screening & Validation

With a list of prioritized target classes, the next phase is to experimentally determine if {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol binds to any of them. This is typically done using a high-throughput primary assay followed by more detailed secondary assays for hit confirmation and characterization.

Primary Screening: Radioligand Binding Assays

The radioligand binding assay is considered the "gold standard" for measuring the affinity of a ligand for a receptor due to its high sensitivity and robustness.[13][14] The fundamental principle is a competition experiment: the test compound's ability to displace a known, radioactively labeled ligand ("radioligand") from the target receptor is measured.

Causality of Choice: This method is selected for primary screening because it directly measures binding to the target, is highly sensitive, and can be configured in a high-throughput format (e.g., 96-well plates) to test against a panel of receptors predicted from the in silico analysis.[15]

Protocol 1: Competitive Radioligand Binding Assay (Filtration Format)

This protocol is a self-validating system because it includes controls for total and nonspecific binding, allowing for the precise calculation of specific binding inhibition.

1. Reagent Preparation:

• Assay Buffer: Prepare an appropriate buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4). The exact composition must be optimized for the specific receptor target.
• Receptor Membranes: Thaw frozen aliquots of cell membranes expressing the target receptor. Homogenize and resuspend in assay buffer to a pre-determined optimal concentration. Protein concentration should be verified using a standard assay like the BCA assay.[16]
• Radioligand: Prepare a working solution of the radioligand (e.g., ³H- or ¹²⁵I-labeled) at a concentration at or near its dissociation constant (Kd) for the target receptor.[15]
• Test Compound: Prepare a serial dilution series of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol, typically spanning from 10 nM to 100 µM.
• Nonspecific Binding Control: Prepare a high concentration (typically 1000x the Kd of the radioligand) of a known, unlabeled ligand for the target receptor.

2. Assay Plate Setup (96-well format):

• Total Binding Wells: Add 50 µL assay buffer, 150 µL receptor membranes, and 50 µL radioligand.
• Nonspecific Binding (NSB) Wells: Add 50 µL of the high-concentration unlabeled ligand, 150 µL receptor membranes, and 50 µL radioligand.
• Test Compound Wells: Add 50 µL of each concentration of the test compound, 150 µL receptor membranes, and 50 µL radioligand.[16]

3. Incubation:

• Seal the plate and incubate at a specified temperature (e.g., 30°C) for a duration sufficient to reach binding equilibrium (e.g., 60 minutes), often with gentle agitation.[16]

4. Harvesting & Filtration:

• Rapidly terminate the incubation by vacuum filtration onto glass fiber filters (e.g., GF/C) using a 96-well cell harvester. This separates the receptor-bound radioligand (trapped on the filter) from the unbound radioligand.[13]
• Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

5. Quantification:

• Dry the filters, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

6. Data Analysis:

• Specific Binding = Total Binding (CPM) - Nonspecific Binding (CPM).
• Plot the percentage of specific binding against the log concentration of the test compound.
• Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding).
• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[16]

Alternative Primary Screen: Fluorescence Polarization (FP)

For targets where a suitable fluorescent ligand is available, FP is an excellent non-radioactive alternative.[17] It measures changes in the rotational speed of a fluorescently labeled ligand upon binding to a larger protein.[18] A small, free-tumbling fluorescent ligand has low polarization, while the larger, slower-tumbling protein-ligand complex has high polarization.[19][20] Competitive assays can be designed where the test compound displaces the fluorescent ligand, causing a decrease in polarization.[21]

Secondary Screening & Affinity Characterization: Surface Plasmon Resonance (SPR)

A "hit" from a primary screen requires confirmation and more detailed characterization. Surface Plasmon Resonance (SPR) is a powerful, label-free biophysical technique that provides real-time data on binding events.[22][23][24]

Causality of Choice: SPR is the ideal secondary assay because it provides a wealth of information beyond simple affinity. It measures the association rate (kₐ or kₒₙ) and the dissociation rate (kₑ or kₒff), providing deep mechanistic insight into the binding interaction.[25] This kinetic information is often more predictive of in vivo efficacy than affinity alone.[24]

Protocol 2: Basic Surface Plasmon Resonance (SPR) Kinetic Analysis

1. Chip Preparation & Ligand Immobilization:

• Select a sensor chip appropriate for the target protein (e.g., a CM5 chip for amine coupling).
• Activate the chip surface (e.g., with EDC/NHS).
• Immobilize the purified target receptor onto the chip surface to a desired density. A reference channel should be prepared (activated and deactivated) to subtract bulk refractive index changes and nonspecific binding.

2. Analyte Preparation:

• Prepare a series of precise dilutions of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol in running buffer. A "zero concentration" sample (running buffer only) is required for double-referencing.

3. Kinetic Binding Assay:

• Equilibrate the system by flowing running buffer over both the target and reference channels.
• Association Phase: Inject a specific concentration of the test compound over the surfaces for a defined period, allowing the binding interaction to occur.
• Dissociation Phase: Switch back to flowing running buffer only and monitor the dissociation of the compound from the target.
• Regeneration (if necessary): Inject a regeneration solution to remove any remaining bound compound and prepare the surface for the next injection.
• Repeat this cycle for each concentration of the test compound, including the zero-concentration sample.

4. Data Analysis:

• The instrument software records the binding response (in Response Units, RU) over time, generating a sensorgram for each concentration.[26]
• After double-referencing (subtracting the reference channel and zero-concentration run), the sensorgrams are globally fitted to a binding model (e.g., 1:1 Langmuir binding).
• This fitting process simultaneously calculates the association rate constant (kₐ), the dissociation rate constant (kₑ), and the equilibrium dissociation constant (Kᴅ), where Kᴅ = kₑ / kₐ .

Integrated Screening Cascade

The overall experimental strategy follows a logical progression from broad screening to specific characterization, ensuring efficiency and data integrity.

Caption: Figure 2: In Vitro Experimental Screening Cascade

Section 4: Data Interpretation and Synthesis

The final step is to synthesize the data from all assays to build a comprehensive profile of the molecule's binding affinity.

Caption: Figure 3: Data Analysis and Hit Validation Logic

A successful outcome would be the convergence of data: a hit identified in the primary screen against a predicted target should be confirmed with a robustly measured Kᴅ in the secondary SPR assay.

Table 2: Summary of Quantitative Binding Data for a Validated Hit

Assay Type	Measured Parameter	Value	Units	Interpretation
Radioligand Binding	IC₅₀	850	nM	Potency of compound to displace radioligand.
Radioligand Binding	Ki	425	nM	Calculated affinity, corrected for assay conditions.
Surface Plasmon Resonance	kₐ (kₒₙ)	1.5 x 10⁵	M⁻¹s⁻¹	Rate of association between compound and target.
Surface Plasmon Resonance	kₑ (kₒff)	7.5 x 10⁻²	s⁻¹	Rate of dissociation; indicates residence time.
Surface Plasmon Resonance	Kᴅ	500	nM	Equilibrium affinity, confirms primary screen result.

Conclusion

The process of identifying and characterizing the receptor binding affinity for a novel molecule like {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol is a systematic endeavor that builds a foundation of evidence through successive, increasingly detailed stages. By initiating with a broad, cost-effective in silico screen, researchers can formulate educated hypotheses that guide a focused and efficient in vitro experimental campaign. The integration of gold-standard primary assays, such as radioligand binding, with powerful, label-free secondary methods like SPR, provides a robust and self-validating workflow. This tiered approach maximizes the probability of success while conserving valuable resources, ultimately paving the way for understanding the molecule's mechanism of action and exploring its potential in drug development.

References

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• PubMed Central (PMC). (n.d.). Analysis of protein-ligand interactions by fluorescence polarization.
• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol.
• ResearchGate. (n.d.). In Silico Target Prediction for Small Molecules: Methods and Protocols.
• BMG Labtech. (n.d.). Protein-ligand binding measurements using fluorescence polarization.
• Frontiers. (n.d.). Pharmacophore modeling: advances and pitfalls.
• BioDuro. (n.d.). Surface Plasmon Resonance (SPR).
• PubMed Central (PMC). (n.d.). Drug Design by Pharmacophore and Virtual Screening Approach.
• Patsnap Synapse. (2025, May 21). What is the role of pharmacophore in drug design?.
• PubMed Central (PMC). (n.d.). TargetHunter: An In Silico Target Identification Tool for Predicting Therapeutic Potential of Small Organic Molecules Based on Chemogenomic Database.
• SpringerLink. (2014, November 11). Pharmacophore modeling: advances, limitations, and current utility in drug discovery.
• Creative Biolabs. (n.d.). In Silico Target Prediction.
• BioAscent. (n.d.). Surface Plasmon Resonance (SPR) & Biophysics.
• PubMed. (n.d.). In Silico Target Prediction for Small Molecules.
• Gifford Bioscience. (n.d.). Radioligand Binding Assay.
• PubMed Central (PMC). (n.d.). Receptor–ligand molecular docking.
• Charles River Laboratories. (n.d.). Surface Plasmon Resonance (SPR) Assay.
• deNOVO Biolabs. (2025, June 11). How does SPR work in Drug Discovery?.
• tracerDB. (n.d.). Fluorescence Polarization.
• The Biochemist - Portland Press. (2023, February 13). A beginner's guide to surface plasmon resonance.
• nanomicronspheres. (2025, April 29). Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements.
• ACS Publications. (2024, October 30). 3DSTarPred: A Web Server for Target Prediction of Bioactive Small Molecules Based on 3D Shape Similarity. Journal of Chemical Information and Modeling.
• International Journal of Pharmaceutical Research and Applications (IJPRA). (2025, November 15). A Review on Computational Prediction of Ligand Receptor Interactions Using Molecular Docking Approaches.
• Edinburgh Instruments. (2015, November 23). Ligand Binding Assays on the Basis of Fluorescence Anisotropy.
• American Journal of Physiology-Cell Physiology. (n.d.). Radioligand binding methods: practical guide and tips.
• PubMed. (2014, March 15). Receptor-ligand molecular docking.
• Journal of Applied Pharmaceutical Science. (2026, January 21). Molecular docking in drug design: Basic concepts and application spectrums.
• Biophysics Reports. (2016, February 14). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions.
• PubMed Central (PMC). (2016, December 8). SIGMA RECEPTOR BINDING ASSAYS.
• Chemical Science. (2025, April 11). A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues.
• Labome. (2022, October 25). Receptor-Ligand Binding Assays.
• National Center for Biotechnology Information (NCBI). (2012, May 1). Receptor Binding Assays for HTS and Drug Discovery.
• SAR Publication. (2025, February 11). Precision in Binding: An Insightful Review on Molecular Docking Techniques and their Applications.

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Protocols & Analytical Methods

Step-by-step synthesis protocol for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

Application Note: Advanced Synthesis Protocol for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

Prepared by: Senior Application Scientist, Synthetic Methodologies Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound CAS Registry: 1878889-89-4

I. Executive Summary & Strategic Rationale

The incorporation of spirocyclic scaffolds into drug discovery pipelines has accelerated due to their ability to increase the three-dimensional character (sp³ fraction) of lead compounds, thereby improving metabolic stability and target specificity compared to flat aromatic rings. The target molecule, {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol , is a highly valuable, conformationally restricted spiro-bis-ether building block [1].

This application note details a robust, scalable, and regioselective three-step synthetic protocol to generate this scaffold. Rather than relying on classical ketalization which requires specific dihydroxy-ketone precursors, this protocol utilizes a highly controlled iodoetherification strategy. This approach guarantees the precise formation of the spirocyclic core with the correct functional group handles for downstream medicinal chemistry functionalization.

II. Mechanistic Pathway & Causality

The synthesis is designed around a self-validating sequence of predictable stereoelectronic principles:

• Nucleophilic Addition: The sequence begins with the addition of 3-butenylmagnesium bromide to 2-methyltetrahydro-4H-pyran-4-one. This establishes the necessary carbon framework and generates a tertiary alcohol at the future spirocenter.

• Electrophilic Cyclization (Iodoetherification): This is the critical step. Upon treatment with iodine, the terminal alkene forms an intermediate iodonium ion. The tertiary hydroxyl group then undergoes an intramolecular nucleophilic attack. According to Baldwin’s Rules for ring closure, the 5-exo-trig cyclization is highly favored over the 6-endo-trig pathway [2]. This regioselectivity exclusively yields the 5-membered tetrahydrofuran ring fused to the existing pyran ring, producing the 1,8-dioxaspiro[4.5]decane core with an exocyclic iodomethyl group.

• Acetoxylation and Hydrolysis: Direct hydrolysis of the primary iodide using strong aqueous base often leads to competing elimination reactions (forming an exocyclic alkene). To prevent this, a two-stage displacement is employed: the iodide is first displaced by the softer acetate nucleophile (KOAc), followed by mild methanolysis (K₂CO₃/MeOH) to reveal the final hydroxymethyl moiety [3].

III. Synthetic Workflow Visualization

Figure 1: Step-by-step synthetic workflow for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol.

IV. Step-by-Step Experimental Methodologies

Note: All reactions should be performed in flame-dried glassware under an inert atmosphere (Argon or N₂) unless otherwise stated. Standard laboratory PPE is mandatory.

Step 1: Synthesis of 4-(But-3-en-1-yl)-2-methyltetrahydro-2H-pyran-4-ol

• Preparation: Charge a 500 mL round-bottom flask with 2-methyltetrahydro-4H-pyran-4-one (1.0 equiv, 100 mmol) and anhydrous THF (150 mL). Cool the solution to 0 °C using an ice-water bath.

• Addition: Slowly add 3-butenylmagnesium bromide (0.5 M in THF, 1.2 equiv, 240 mL) dropwise via an addition funnel over 45 minutes to maintain the internal temperature below 5 °C.

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4 hours.

• Workup: Quench the reaction carefully by adding saturated aqueous NH₄Cl (100 mL) at 0 °C. Extract the aqueous layer with Ethyl Acetate (3 × 100 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 8:2) to yield Intermediate 1 as a colorless oil.

Step 2: Iodoetherification (Spirocyclization)

• Preparation: Dissolve Intermediate 1 (1.0 equiv, 80 mmol) in anhydrous Acetonitrile (MeCN, 200 mL). Add solid NaHCO₃ (3.0 equiv, 240 mmol). Cool the suspension to 0 °C.

• Cyclization: Add Iodine (I₂, 1.5 equiv, 120 mmol) in three portions over 15 minutes. The solution will turn deep brown. Wrap the flask in aluminum foil to exclude light and stir at 0 °C for 2 hours, then at room temperature for 12 hours.

• Workup: Quench the reaction by adding saturated aqueous Na₂S₂O₃ (sodium thiosulfate) until the brown color completely dissipates, indicating the reduction of excess iodine.

• Extraction: Extract the mixture with Dichloromethane (DCM, 3 × 150 mL). Wash the combined organics with brine, dry over MgSO₄, and concentrate. The crude Intermediate 2 is typically pure enough (>90%) for the next step, but can be filtered through a short silica plug.

Step 3: Acetoxylation and Hydrolysis

• Acetoxylation: Dissolve Intermediate 2 (1.0 equiv, 60 mmol) in anhydrous DMF (100 mL). Add Potassium Acetate (KOAc, 3.0 equiv, 180 mmol). Heat the mixture to 80 °C and stir for 16 hours.

• Intermediate Workup: Cool to room temperature, dilute with water (200 mL), and extract with EtOAc (3 × 100 mL). Wash the organics extensively with water (3 × 100 mL) to remove DMF, then brine. Dry and concentrate to yield the crude acetate intermediate.

• Methanolysis: Dissolve the crude acetate in Methanol (100 mL). Add K₂CO₃ (1.5 equiv, 90 mmol) and stir at room temperature for 4 hours.

• Final Purification: Concentrate the mixture to remove methanol. Partition the residue between water and EtOAc. Extract the aqueous layer with EtOAc (2 × 50 mL). Dry the combined organics, concentrate, and purify via flash chromatography (Hexanes/EtOAc 1:1) to afford the pure target compound, {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol.

V. Quantitative Data & Analytical Validation

The following table summarizes the expected yields and key analytical validation markers for each step, ensuring the protocol acts as a self-validating system for the researcher.

Synthesis Step	Product	Expected Yield	Purity (HPLC)	Key Analytical Marker (Validation)
Step 1	Intermediate 1	82 - 86%	> 95%	IR: Disappearance of C=O stretch (1715 cm⁻¹), appearance of broad O-H stretch (~3400 cm⁻¹).
Step 2	Intermediate 2	75 - 80%	> 92%	¹H NMR: Disappearance of terminal alkene protons (multiplets at 5.0 and 5.8 ppm).
Step 3	Target Compound	85 - 88%	> 98%	HRMS (ESI): Calculated for C₁₀H₁₉O₃[M+H]⁺: 187.1329; Found: 187.1332.

VI. References

• Baldwin, J. E. (1976). Rules for Ring Closure. Journal of the Chemical Society, Chemical Communications, (18), 734-736. Retrieved from[Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 177801173, 1,8-Dioxaspiro[4.5]decan-3-ylmethanamine (Related spirocyclic structural analog). Retrieved from[Link]

Application Note: {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol as a Privileged Spirocyclic Building Block in Complex Molecule Synthesis

Executive Summary

The drive to "escape from flatland" in modern drug discovery has elevated the importance of complex, three-dimensional architectures like spiroketals and oxygenated spirocycles 1. {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol is a highly functionalized [5,6]-spirocyclic building block that provides an ideal scaffold for the synthesis of macrolides, polyether antibiotics, and complex meroterpenoids. The 1,8-dioxaspiro[4.5]decane skeleton is a critical structural motif found in various bioactive natural products, such as the mutant IDH1 inhibitor Asperspiropene A 2.

This application note details the mechanistic rationale for utilizing this specific scaffold and provides field-proven, self-validating protocols for functionalizing its primary alcohol handle without compromising the integrity of the spirocyclic core.

Mechanistic Rationale & Structural Insights

The utility of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol lies in its pre-installed stereocenters and inherent conformational stability. The stability and stereochemical outcome of spirocyclic systems are heavily governed by stereoelectronic forces 3.

In oxygenated spirocycles, thermodynamic preference dictates that electronegative substituents at the spiro center adopt an axial orientation to maximize stabilizing hyperconjugative interactions ( nO​→σC−O∗​ ). This phenomenon provides roughly 1.4–2.4 kcal/mol of stabilization energy per interaction 4. Furthermore, the 7-methyl group on the six-membered ring acts as a conformational lock. By adopting an equatorial position, it minimizes 1,3-diaxial steric clashes, biasing the entire [5,6]-system toward its most thermodynamically stable chair conformation.

Fig 1: Thermodynamic and stereoelectronic factors governing spirocyclic conformational stability.

Application Workflows: Divergent Fragment Assembly

The primary alcohol at the 2-position of the tetrahydrofuran ring serves as a versatile synthetic handle for fragment coupling. Because the spirocyclic core can be sensitive to strong aqueous acids (which may trigger ring-opening and thermodynamic equilibration), all functionalization workflows must employ mild, near-neutral, or basic conditions.

• Workflow A (Homologation): Oxidation of the primary alcohol to an aldehyde primes the molecule for carbon chain extension via Horner-Wadsworth-Emmons (HWE) olefination.

• Workflow B (Alkylation): Conversion of the hydroxyl group to a halide (e.g., iodide via the Appel reaction) creates a powerful electrophile for nucleophilic displacement or complex iodoetherification sequences 5.

Fig 2: Divergent synthetic workflows for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol.

Step-by-Step Experimental Protocols

Protocol 1: Mild Oxidation to {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}carbaldehyde

Causality & Rationale: Swern oxidation can generate malodorous byproducts and requires strict temperature control (-78 °C), while strong Lewis acidic oxidants risk epimerizing the spiro center. Dess-Martin Periodinane (DMP) is selected for its mild, room-temperature profile. Sodium bicarbonate is added to buffer the acetic acid byproduct, protecting the acid-sensitive acetal/ether linkages.

• Preparation: Dissolve {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol (1.0 equiv, 5.0 mmol) in anhydrous CH₂Cl₂ (0.2 M) under an argon atmosphere.

• Buffering: Add solid NaHCO₃ (5.0 equiv) and stir the suspension at 0 °C for 5 minutes.

• Oxidation: Portion-wise, add Dess-Martin Periodinane (1.2 equiv).

• Self-Validation Check: As the reaction proceeds, the clear solution will transition to a cloudy white suspension. This is a visual confirmation that the periodinane is being reduced to the insoluble iodinane byproduct.

• Monitoring: Stir for 1–2 hours at room temperature. Monitor via TLC (Hexanes/EtOAc 7:3). Note: The product lacks a UV chromophore; use Ceric Ammonium Molybdate (CAM) stain. The alcohol appears as a polar blue/black spot, while the aldehyde runs significantly higher.

• Workup: Quench the reaction with a 1:1 mixture of saturated aqueous Na₂S₂O₃ and saturated aqueous NaHCO₃. Stir vigorously for 30 minutes until the organic layer is completely clear. Extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate in vacuo. Use the crude aldehyde immediately in the next step to prevent degradation.

Protocol 2: Horner-Wadsworth-Emmons (HWE) Olefination

Causality & Rationale: To extend the carbon chain, HWE olefination is preferred over standard Wittig conditions due to the superior (E)-selectivity and the ease of separating the water-soluble phosphate byproducts.

• Ylide Formation: In a flame-dried flask, suspend NaH (60% dispersion in mineral oil, 1.2 equiv) in anhydrous THF (0.1 M) at 0 °C. Dropwise, add triethyl phosphonoacetate (1.2 equiv).

• Self-Validation Check: Immediate evolution of H₂ gas and the formation of a clear solution confirm the generation of the active phosphonate carbanion.

• Coupling: After 30 minutes, add the crude spirocyclic aldehyde from Protocol 1 (1.0 equiv) dissolved in a minimal amount of THF dropwise.

• Completion: Allow the reaction to warm to room temperature and stir for 2 hours. Quench carefully with saturated aqueous NH₄Cl.

• Isolation: Extract with EtOAc (3x). Wash the combined organics with brine, dry over MgSO₄, and purify via flash column chromatography to yield the (E)- α,β -unsaturated ester.

Protocol 3: Synthesis of 2-(Iodomethyl)-7-methyl-1,8-dioxaspiro[4.5]decane (Appel Reaction)

Causality & Rationale: Converting the alcohol to an iodide prepares the scaffold for nucleophilic attack (e.g., by a dithiane anion). Imidazole is strictly required; it acts as a nucleophilic catalyst and buffers the hydroiodic acid (HI) generated, preventing acid-catalyzed ring opening.

• Preparation: Dissolve the spirocyclic alcohol (1.0 equiv, 5.0 mmol), triphenylphosphine (PPh₃, 1.3 equiv), and imidazole (1.5 equiv) in anhydrous CH₂Cl₂ (0.1 M) at 0 °C.

• Halogenation: Add iodine (I₂, 1.3 equiv) portion-wise.

• Self-Validation Check: The initial deep brown/purple color of the iodine will rapidly fade to a pale yellow or colorless solution as the active phosphonium species forms and reacts with the alcohol.

• Workup & Purification: After 1 hour, quench with saturated aqueous Na₂S₂O₃ to destroy excess iodine. Extract with CH₂Cl₂. To easily remove the triphenylphosphine oxide (TPPO) byproduct, concentrate the crude mixture, suspend it in cold Hexanes/Et₂O (1:1), and filter off the precipitated white TPPO solid. Purify the filtrate via silica gel chromatography.

Quantitative Data & Analytical Tracking

Summarized below are the optimized reaction parameters and analytical markers for tracking the functionalization of the {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol building block.

Transformation	Reagents & Conditions	Typical Yield	TLC Visualization	Key Analytical Marker (¹H NMR)
Oxidation	DMP, NaHCO₃, CH₂Cl₂, 0 °C to RT	85–92%	CAM Stain (Blue/Black)	Appearance of Aldehyde proton (~9.5 ppm, 1H, s/d)
Olefination	Triethyl phosphonoacetate, NaH, THF, 0 °C	78–88%	KMnO₄ Stain (Yellow on Purple)	Appearance of Olefinic protons (~5.8 & 6.9 ppm)
Iodination	I₂, PPh₃, Imidazole, CH₂Cl₂, 0 °C	80–90%	CAM Stain	Upfield shift of CH₂-I (~3.2 ppm, 2H, m)

References

• eSpiro: A scalable and sustainable electrosynthetic route to spiroketals via anodic oxidation of malonic acids Green Chemistry (RSC)
• Reisolation and Structure Revision of Asperspiropene A Journal of N
• Theoretical Underpinnings of Spiroketal Formation: A Comput
• Nonanomeric Spiroketals in Natural Products: Structures, Sources, and Synthetic Str
• Straightforward Synthesis of Spirocyclic Tetrahydrofurans by a Reductive MCR/Iodoetherification Sequence The Journal of Organic Chemistry (ACS)

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol as a Versatile Chiral Building Block in Natural Product Total Synthesis

These application notes serve as a technical guide for researchers, scientists, and drug development professionals on the strategic application of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol in the total synthesis of complex natural products. While direct literature on the synthetic utility of this specific molecule is nascent, this document extrapolates from established principles of spiroketal chemistry and the synthesis of structurally related natural products to provide a robust framework for its application.

Introduction: The Significance of the 1,8-Dioxaspiro[4.5]decane Scaffold

Spiroketals are a common and important structural motif found in a wide array of biologically active natural products.[1][2] The rigid, three-dimensional architecture of the spiroketal core often plays a crucial role in defining the overall conformation of a molecule, thereby influencing its interaction with biological targets.[1] The 1,8-dioxaspiro[4.5]decane ring system, in particular, is a privileged substructure present in numerous natural products with diverse biological activities. The substitution pattern on this scaffold, including the presence of methyl and hydroxymethyl groups, provides key handles for further synthetic transformations and can significantly impact biological function.

{7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol, with its defined stereocenters, represents a valuable chiral building block. The C7-methyl group introduces a common structural feature found in many polyketide-derived natural products, while the C2-hydroxymethyl group offers a versatile functional handle for chain elongation, coupling reactions, or conversion to other functional groups. The stereochemistry of these substituents is paramount for the biological activity of the final natural product.

Proposed Retrosynthetic Strategy for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

A plausible and stereocontrolled synthesis of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol can be envisioned through a convergent strategy, leveraging well-established methodologies for spiroketal formation. The key step would involve the acid-catalyzed cyclization of a dihydroxy ketone precursor.

Caption: Retrosynthetic analysis of the target molecule.

The synthesis would commence with the preparation of a chiral tetrahydropyran fragment containing the C7-methyl group, which can be derived from the chiral pool or through asymmetric synthesis. This fragment would then be coupled with a suitable three-carbon unit that would ultimately form the furan ring and the C2-hydroxymethyl group. Subsequent manipulation of functional groups would lead to the dihydroxy ketone precursor, which upon acid-catalyzed spiroketalization, would yield the desired {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol. The stereochemical outcome of the spiroketalization can often be controlled by thermodynamic or kinetic conditions.[1][3]

Applications in Natural Product Total Synthesis: A Strategic Overview

The utility of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol as a chiral building block is best illustrated by considering its potential incorporation into the total synthesis of complex natural products. The primary alcohol at C2 is a key functional handle for a variety of synthetic transformations.

The primary alcohol of the title compound can be readily oxidized to the corresponding aldehyde. This aldehyde can then serve as an electrophile in a variety of carbon-carbon bond-forming reactions, such as the Wittig reaction, Horner-Wadsworth-Emmons olefination, or aldol additions, to append complex side chains.

Caption: Workflow for chain elongation at the C2 position.

This strategy is particularly useful in the synthesis of natural products where the spiroketal is embedded within a larger carbon skeleton. The stereochemistry of the newly formed double bond can often be controlled by the choice of Wittig reagent and reaction conditions.

The primary alcohol can be esterified or converted to an amine and subsequently amidated to introduce a variety of functional groups. This is a valuable strategy for the late-stage functionalization of a synthetic intermediate, allowing for the rapid generation of a library of analogues for structure-activity relationship (SAR) studies.

The hydroxyl group can be converted into an ether, providing a stable linkage to other complex fragments of a target natural product. For example, a Williamson ether synthesis can be employed to couple the spiroketal unit to another advanced intermediate.

Experimental Protocols

The following protocols are proposed based on established methodologies in organic synthesis and are intended to serve as a starting point for the application of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol.

Rationale: The conversion of the primary alcohol to an aldehyde is a crucial first step for many chain elongation strategies. Dess-Martin periodinane (DMP) is a mild and selective oxidizing agent suitable for this transformation, minimizing the risk of over-oxidation to the carboxylic acid.

Procedure:

• To a stirred solution of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M) at 0 °C, add solid sodium bicarbonate (3.0 eq).

• Add Dess-Martin periodinane (1.2 eq) portion-wise over 10 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate and a saturated aqueous solution of sodium bicarbonate.

• Stir vigorously for 15 minutes until the solid dissolves and the layers are clear.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude aldehyde can be used directly in the next step or purified by flash column chromatography on silica gel.

Rationale: The Wittig reaction is a robust method for converting aldehydes into alkenes. The choice of a stabilized or non-stabilized ylide allows for control over the stereoselectivity of the resulting double bond.

Procedure:

• To a suspension of the desired phosphonium salt (1.2 eq) in anhydrous tetrahydrofuran (THF, 0.2 M) at -78 °C, add a strong base such as n-butyllithium (n-BuLi) or sodium hexamethyldisilazide (NaHMDS) (1.1 eq) dropwise.

• Stir the resulting colored ylide solution at -78 °C for 30 minutes, then allow it to warm to 0 °C for 30 minutes.

• Cool the reaction mixture back to -78 °C and add a solution of the aldehyde from Protocol 1 (1.0 eq) in anhydrous THF dropwise.

• Stir the reaction at -78 °C for 1 hour and then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired alkene.

Quantitative Data Summary

The following table provides expected yields for the proposed transformations based on analogous reactions reported in the literature. Actual yields may vary depending on the specific substrate and reaction conditions.

Transformation	Reagents and Conditions	Expected Yield (%)
Oxidation	DMP, NaHCO₃, DCM, 0 °C to rt	85-95
Wittig Olefination	R-CH₂PPh₃Br, n-BuLi, THF, -78 °C to rt	70-90

Conclusion

{7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol is a promising and versatile chiral building block for the total synthesis of natural products. Its well-defined stereochemistry and the presence of a modifiable hydroxymethyl group at the C2 position provide a powerful tool for the construction of complex molecular architectures. The protocols and strategies outlined in these application notes, though based on established chemical principles rather than direct literature precedent for this specific molecule, are intended to provide a solid foundation for researchers to explore the synthetic potential of this and related spiroketal building blocks. The continued development of stereocontrolled methods for the synthesis of functionalized spiroketals will undoubtedly pave the way for new and innovative approaches to the synthesis of biologically important natural products.

References

• Potuzak, J. S., Moilanen, S. B., & Tan, D. S. (2005). Stereocontrolled synthesis of spiroketals via a remarkable methanol-induced kinetic spirocyclization reaction. Journal of the American Chemical Society, 127(40), 13796-13797. [Link]

• Sloan Kettering Institute. Stereoselective Diversity-Oriented Synthesis of Spiroketals. [Link]

• Wu, Y., & Ohlsson, E. (1993). A Modified Synthesis of (±)-(E)-7-Methyl-1,6-dioxaspiro[4][5]decane. Acta Chemica Scandinavica, 47, 422-424.

• Tan, D. S. (2017). Stereocontrolled Synthesis of Spiroketals: An Engine for Chemical and Biological Discovery. Accounts of chemical research, 50(4), 859-872. [Link]

• ResearchGate. (2020). Stereoselective Synthesis of 1,6,9-Tri-oxaspiro[4.5]decanes From d-Glucose: Novel Structural Motifs of Spiroacetal Natural Products. [Link]

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Catalytic methods for the laboratory preparation of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

An In-depth Guide to the Catalytic Laboratory Preparation of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of modern catalytic methods for the laboratory-scale synthesis of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol, a spiroketal of interest in medicinal chemistry and natural product synthesis. The spiroketal motif is a privileged structure found in a wide array of biologically active compounds, often serving as a rigid scaffold that dictates the three-dimensional presentation of functional groups.[1][2] This guide emphasizes scientifically sound, field-proven catalytic strategies, moving beyond traditional acid-catalyzed methods to offer milder, more selective, and potentially stereocontrolled alternatives.

Retrosynthetic Strategy and Mechanistic Considerations

A logical retrosynthetic analysis of the target molecule, {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol, suggests that the spiroketal core can be disconnected to reveal a key acyclic dihydroxy ketone precursor. This precursor contains all the necessary carbon atoms and functional groups poised for cyclization.

Figure 1: Retrosynthetic analysis of the target spiroketal.

The traditional approach to effect this transformation is through acid-catalyzed dehydration.[3] However, this method often requires harsh conditions that may not be compatible with sensitive functional groups and typically leads to the thermodynamically most stable spiroketal isomer, limiting access to other stereoisomers.[1][4] Modern transition-metal catalysis offers a powerful alternative, enabling spiroketalization under significantly milder conditions.[5]

Transition Metal-Catalyzed Spiroketalization: A Superior Approach

Transition metals, particularly gold and palladium, have emerged as exceptional catalysts for the synthesis of spiroketals from precursors like alkynyl diols.[3][6] These methods rely on the π-acidic nature of the metal catalyst to activate the alkyne functionality towards nucleophilic attack by the hydroxyl groups. This approach is highly efficient and can often be performed under neutral or mildly acidic conditions, thus preserving acid-labile functionalities.

A plausible and effective strategy for the synthesis of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol involves the gold-catalyzed cyclization of a monopropargylic triol. This method offers excellent control over the reaction and is amenable to a variety of substrates.

Figure 2: Proposed workflow for gold-catalyzed synthesis.

Detailed Application Protocols

This section provides a detailed, two-part protocol for the synthesis of the target molecule, commencing with the preparation of a suitable alkynyl diol precursor followed by its catalytic cyclization.

Part A: Synthesis of the Alkynyl Diol Precursor

The synthesis of the required dihydroxy ketone precursor can be achieved through a multi-step sequence starting from commercially available materials. A plausible route is outlined below.

Protocol 1: Preparation of the Dihydroxy Ketone Precursor

• Materials:

  • 4-Methylcyclohexanone

  • Lithium acetylide-ethylenediamine complex

  • (S)-Glycidol

  • Anhydrous Tetrahydrofuran (THF)

  • Dess-Martin periodinane (DMP)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Step 1: Alkynylation of 4-Methylcyclohexanone

  • To a stirred solution of lithium acetylide-ethylenediamine complex (1.2 eq) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of 4-methylcyclohexanone (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the product with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the propargyl alcohol.

• Step 2: Epoxide Opening

  • To a solution of the propargyl alcohol from Step 1 (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere, add n-butyllithium (1.1 eq) dropwise.

  • Stir the mixture for 30 minutes at -78 °C.

  • Add a solution of (S)-glycidol (1.2 eq) in anhydrous THF dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for 16 hours.

  • Quench the reaction with saturated aqueous ammonium chloride solution and extract with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the diol.

• Step 3: Oxidation to the Dihydroxy Ketone

  • To a solution of the diol from Step 2 (1.0 eq) in anhydrous DCM at 0 °C, add Dess-Martin periodinane (1.5 eq) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 2 hours, monitoring by TLC.

  • Upon completion, quench the reaction with a 1:1 mixture of saturated aqueous sodium bicarbonate and sodium thiosulfate solution.

  • Separate the layers and extract the aqueous layer with DCM (2 x 30 mL).

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the dihydroxy ketone precursor.

Part B: Gold-Catalyzed Spiroketalization

With the dihydroxy ketone precursor in hand, the key catalytic spiroketalization can be performed.

Protocol 2: Gold(I)-Catalyzed Synthesis of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

• Materials:

  • Dihydroxy ketone precursor from Part A

  • Chloro(triphenylphosphine)gold(I) [Ph3PAuCl]

  • Silver trifluoromethanesulfonate (AgOTf)

  • Anhydrous Dichloromethane (DCM)

  • Celite

• Procedure:

  • In a flame-dried flask under an inert atmosphere, dissolve the dihydroxy ketone precursor (1.0 eq) in anhydrous DCM.

  • In a separate flask, prepare the active gold(I) catalyst by stirring Ph3PAuCl (0.05 eq) and AgOTf (0.05 eq) in anhydrous DCM for 15 minutes at room temperature.

  • Add the catalyst solution to the solution of the dihydroxy ketone precursor at room temperature.

  • Stir the reaction mixture at room temperature for 1-4 hours, monitoring the progress by TLC or LC-MS.

  • Upon completion, quench the reaction by the addition of a small amount of pyridine.

  • Filter the mixture through a pad of Celite, washing with DCM.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol.

Parameter	Condition	Rationale
Catalyst	Ph3PAuCl / AgOTf	In situ generation of the active cationic gold(I) species.[7]
Catalyst Loading	5 mol %	Sufficient to achieve a reasonable reaction rate without excessive cost.
Solvent	Anhydrous DCM	A non-coordinating solvent that solubilizes the reactants and catalyst.
Temperature	Room Temperature	Gold catalysts are highly active at ambient temperatures, providing a mild reaction condition.
Reaction Time	1-4 hours	Typically sufficient for complete conversion.

Table 1: Optimized Reaction Conditions for Gold-Catalyzed Spiroketalization.

Asymmetric Considerations

For the synthesis of enantiomerically pure {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol, an asymmetric catalytic approach would be necessary. This could involve the use of a chiral gold catalyst, often featuring a chiral ligand on the gold center.[8] Alternatively, a chiral auxiliary approach could be employed during the synthesis of the acyclic precursor to set the desired stereochemistry, which is then carried through the cyclization.[9] The choice of strategy would depend on the desired stereoisomer and the availability of chiral starting materials or catalysts.

Conclusion

The transition metal-catalyzed synthesis of spiroketals represents a significant advancement over traditional methods, offering milder reaction conditions, greater functional group tolerance, and opportunities for stereocontrol. The gold-catalyzed cyclization of a dihydroxy ketone precursor, as detailed in this guide, provides a robust and efficient pathway for the laboratory preparation of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol. This methodology is well-suited for researchers in organic synthesis and drug development seeking to access complex spiroketal structures.

References

• Palmes, J., & Aponick, A. (2012).
• Brimble, M. A., et al. (2021). Spiroketal natural products isolated from traditional Chinese medicine: isolation, biological activity, biosynthesis, and synthesis. Natural Product Reports, 38(10), 1846-1881.
• Aponick, A., & Palmes, J. (2012). Strategies for Spiroketal Synthesis Based on Transition-Metal Catalysis. Thieme Chemistry, 2012(04), 243-264.
• Frensch, B., et al. (2021). Enzymatic spiroketal formation via oxidative rearrangement of pentangular polyketides.
• Fletcher, S. P. (2015). Recent developments in transition metal-catalysed spiroketalisation. Organic & Biomolecular Chemistry, 13(23), 6465-6475.
• Frensch, B., et al. (2021). Enzymatic spiroketal formation via oxidative rearrangement of pentangular polyketides.
• Ye, L., et al. (2017). Synthesis of Spiroketals by Synergistic Gold and Scandium Catalysis. Organic Letters, 19(10), 2654-2657.
• Crimmins, M. T., & DeBaillie, A. C. (2006). Dioxolane-to-bridged acetal-to-spiroketal via ring-closing metathesis and rearrangement: a novel route to 1,7-dioxaspiro[5.5]undecanes. Organic Letters, 8(8), 1613-1616.
• Brimble, M. A., & Williams, G. M. (2018). Strategies in Spiroketal Synthesis Revisited: Recent Applications and Advances. Chemistry – An Asian Journal, 13(20), 2896-2912.
• Nishino, T., et al. (2014). Novel stereoselective synthesis of spiroketal structure using Pd(II)-catalyst. Tetrahedron Letters, 55(3), 643-646.
• Wang, Y., et al. (2023). Enantioselective Preparation of (N,O)-, (N,N)- and (N,S)-Spiroketal Moieties. Molecules, 28(20), 7129.
• Francke, W., & Kitching, W. (2005). A convenient access to thermodynamically nonstabilised spiroketal isomers: The first synthesis of (Z)-7-methyl-1,6-dioxaspiro[4.5]decane. Tetrahedron Letters, 46(36), 6123-6126.
• Brimble, M. A., et al. (2021). Spiroketal natural products isolated from traditional Chinese medicine: isolation, biological activity, biosynthesis, and synthesis. Natural Product Reports, 38(10), 1846-1881.
• Tan, D. S. (2017). Stereoselective Diversity-Oriented Synthesis of Spiroketals. Sloan Kettering Institute.
• Wikipedia. (n.d.). Spiroketals.
• Enders, D., & Suenaga, K. (2003). Asymmetric Synthesis of Naturally Occuring Spiroketals.

• Wu, Y., & Ohlsson, E. (1993). A Modified Synthesis of (±)-(E)-7-Methyl-1,6-dioxaspiro[5][10]decane. Acta Chemica Scandinavica, 47, 422-424.

• Organic Syntheses. (n.d.). Procedure.
• Institut Ruđer Bošković. (n.d.). Asymmetric synthesis.
• BLD Pharm. (n.d.). {7-methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol.
• Mori, K., & Ikunaka, M. (1992). Synthesis of the Enantiomers of 7-Methyl-1, 6-dioxaspiro[4.5]decane, Pheromone of the Common Wasp and the Pine Beetle. Bioscience, Biotechnology, and Biochemistry, 56(5), 838-839.
• Reddy, B. V. S., et al. (2014). Asymmetric total synthesis of pleurospiroketals A and B. Organic & Biomolecular Chemistry, 12(43), 8749-8756.
• Albanese, V., et al. (2021). triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1269-1279.
• Benchchem. (2025). Application Notes and Protocols for 1,4-Dioxaspiro[4.5]decan-8-ylmethanamine in Organic Synthesis.
• PubChemLite. (n.d.). 7-methyl-1,4-dioxaspiro(4.5)decane-3-methanol.
• Benchchem. (2025).
• Wang, C., et al. (2023). Asymmetric synthesis of planar-chiral metacyclophanes via aromatic amination enabled enantioselective desymmetrization. Chemical Science, 14(24), 6485-6491.
• University of Pretoria. (n.d.). Chapter 4 Synthesis of 7-methyljuglone and diospyrin.

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Scale-Up Synthesis of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol: A Comprehensive Guide for Drug Development Professionals

Introduction: The Significance of Spiroketal Scaffolds in Modern Drug Discovery

Spiroketals are a class of heterocyclic compounds characterized by a spirocyclic junction where two rings share a single common atom. This unique structural motif imparts a rigid, three-dimensional conformation that is of significant interest in medicinal chemistry. The defined spatial arrangement of substituents on the spiroketal framework can lead to enhanced binding affinity and selectivity for biological targets, making them privileged scaffolds in the design of novel therapeutics. {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol, a member of this class, represents a valuable building block for the synthesis of complex, biologically active molecules. Its structure, featuring a chiral center and a primary alcohol, offers multiple points for further chemical elaboration.

The scale-up synthesis of such chiral molecules presents considerable challenges, including stereocontrol, purification, and ensuring process safety. This document provides a detailed, technically-grounded guide for the multi-gram synthesis of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol, intended for researchers, scientists, and professionals in the field of drug development. The protocols described herein are designed to be robust, scalable, and self-validating, with a strong emphasis on the underlying chemical principles and safety considerations.

Synthetic Strategy: A Convergent Approach to the Spiroketal Core

The synthesis of spiroketals can be approached through various strategies, including acid-catalyzed cyclization of dihydroxyketones, hetero-Diels-Alder reactions, and transition metal-catalyzed processes.[1][2] For the kilogram-scale production of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol, an efficient and cost-effective approach is paramount. The selected strategy involves the synthesis of a key dihydroxyketone precursor followed by an acid-mediated spiroketalization. This method is often favored in industrial settings due to its reliability and the availability of starting materials.

The overall synthetic workflow is depicted below. The synthesis commences with the protection of a commercially available starting material, followed by a series of transformations to introduce the required functional groups, culminating in the deprotection and cyclization to yield the target spiroketal.

Figure 1: Proposed synthetic workflow for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol.

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for the synthesis of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol. These procedures have been designed for scalability; however, it is imperative to conduct a thorough risk assessment before proceeding with any large-scale reaction.[3]

Part 1: Synthesis of the Dihydroxyketone Precursor

This multi-step synthesis begins with the preparation of a key intermediate that will undergo cyclization to form the spiroketal core.

Table 1: Reagents and Materials for Dihydroxyketone Synthesis

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Notes
4-Methylcyclohexanone	112.17	100 g	0.891	Starting material
Ethylene Glycol	62.07	66.5 g	1.07	Protecting agent
p-Toluenesulfonic acid	172.20	1.7 g	0.01	Catalyst
Toluene	92.14	500 mL	-	Solvent
Magnesium Turnings	24.31	23.8 g	0.98	For Grignard reagent
1,2-Dibromoethane	187.86	1 mL	-	Grignard initiator
(R)-Glycidol	74.08	66.0 g	0.891	Chiral building block
Tetrahydrofuran (THF)	72.11	1 L	-	Anhydrous solvent
Pyridinium chlorochromate (PCC)	215.56	288 g	1.34	Oxidizing agent
Dichloromethane (DCM)	84.93	1.5 L	-	Solvent
Diethyl ether	74.12	2 L	-	Extraction solvent
Saturated NH4Cl solution	-	500 mL	-	Quenching agent
Saturated NaHCO3 solution	-	500 mL	-	Neutralizing agent
Brine	-	500 mL	-	Washing agent
Anhydrous MgSO4	120.37	50 g	-	Drying agent

Protocol 1.1: Protection of 4-Methylcyclohexanone

• To a 1 L round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 4-methylcyclohexanone (100 g, 0.891 mol), ethylene glycol (66.5 g, 1.07 mol), p-toluenesulfonic acid (1.7 g, 0.01 mol), and toluene (500 mL).

• Heat the mixture to reflux and collect the water in the Dean-Stark trap. Continue refluxing until no more water is collected (approximately 4-6 hours).

• Cool the reaction mixture to room temperature and wash with saturated NaHCO₃ solution (2 x 200 mL) and brine (200 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the protected ketone as a colorless oil. This intermediate is used in the next step without further purification.

Protocol 1.2: Grignard Reaction with (R)-Glycidol

• In a 2 L three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, place magnesium turnings (23.8 g, 0.98 mol) under a nitrogen atmosphere.

• Add a small crystal of iodine or 1 mL of 1,2-dibromoethane to initiate the reaction.

• Add a solution of the protected 4-methylcyclohexanone (from the previous step) in anhydrous THF (500 mL) dropwise to the magnesium turnings. Maintain a gentle reflux.

• After the addition is complete, continue stirring at reflux for 1 hour.

• Cool the Grignard reagent to 0 °C and add a solution of (R)-glycidol (66.0 g, 0.891 mol) in anhydrous THF (500 mL) dropwise, maintaining the temperature below 10 °C.

• After the addition, allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of saturated NH₄Cl solution (500 mL) at 0 °C.

• Extract the aqueous layer with diethyl ether (3 x 500 mL).

• Combine the organic layers, wash with brine (500 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude diol.

Protocol 1.3: Oxidation to the Dihydroxyketone

• In a 3 L three-necked flask equipped with a mechanical stirrer, add a suspension of PCC (288 g, 1.34 mol) in anhydrous DCM (1 L).

• Add a solution of the crude diol from the previous step in anhydrous DCM (500 mL) dropwise to the PCC suspension at room temperature.

• Stir the reaction mixture vigorously for 4-6 hours. Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether (1 L) and filter through a pad of silica gel, washing the pad with additional diethyl ether.

• Concentrate the filtrate under reduced pressure to obtain the crude dihydroxyketone.

Part 2: Spiroketalization and Purification

The final steps involve the acid-catalyzed cyclization of the dihydroxyketone to form the spiroketal, followed by purification.

Table 2: Reagents and Materials for Spiroketalization and Purification

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Notes
Crude Dihydroxyketone	-	-	-	From Part 1
Methanol	32.04	1 L	-	Solvent
Hydrochloric Acid (conc.)	36.46	10 mL	-	Catalyst
Ethyl Acetate	88.11	2 L	-	Extraction/Eluent
Hexane	86.18	3 L	-	Eluent
Sodium Bicarbonate (sat. soln)	-	500 mL	-	Neutralizing agent
Brine	-	500 mL	-	Washing agent
Anhydrous Sodium Sulfate	142.04	50 g	-	Drying agent
Silica Gel (230-400 mesh)	-	500 g	-	For chromatography

Protocol 2.1: Acid-Catalyzed Spiroketalization

• Dissolve the crude dihydroxyketone in methanol (1 L) in a 2 L round-bottom flask.

• Cool the solution to 0 °C and add concentrated hydrochloric acid (10 mL) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 24 hours. The spiroketalization process can be monitored by TLC or GC-MS.

• Quench the reaction by the slow addition of saturated sodium bicarbonate solution until the pH is neutral.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 500 mL).

• Combine the organic layers, wash with brine (500 mL), dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol.

Protocol 2.2: Purification by Column Chromatography

The purification of spiroketals can sometimes be challenging due to their similar polarities. A well-optimized chromatographic separation is crucial.[4]

Figure 2: Workflow for the purification of the target compound.

• Prepare a silica gel column (500 g) packed with a hexane/ethyl acetate slurry.

• Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.

• Evaporate the solvent from the silica gel-adsorbed product and carefully load it onto the top of the column.

• Elute the column with a gradient of hexane and ethyl acetate (e.g., starting from 95:5 and gradually increasing the polarity to 70:30).

• Collect fractions and monitor by TLC.

• Combine the fractions containing the pure product and concentrate under reduced pressure to afford {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol as a colorless to pale yellow oil.

Safety and Process Considerations for Scale-Up

Scaling up chemical reactions introduces significant safety challenges that must be proactively addressed.[5][6] A thorough Process Hazard Analysis (PHA) should be conducted before any scale-up attempt.[6]

• Thermal Management: The Grignard reaction and the PCC oxidation are exothermic. On a large scale, efficient heat dissipation is critical to prevent thermal runaway. The use of a jacketed reactor with a reliable cooling system is highly recommended. Monitor the internal reaction temperature continuously.[5]

• Reagent Handling:

  • Magnesium Turnings: Highly flammable. Handle under an inert atmosphere.

  • PCC: A strong oxidizing agent and a suspected carcinogen. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[7]

  • Anhydrous Solvents: THF and diethyl ether are extremely flammable. Ensure all operations are performed away from ignition sources.

• Pressure Management: The use of a closed system for the Grignard reaction requires a pressure-equalizing dropping funnel and a bubbler to safely vent any excess pressure.

• Quenching Procedures: The quenching of the Grignard reaction is highly exothermic and can generate flammable gases. Perform the quench slowly at a low temperature with vigorous stirring.

• Waste Disposal: All chemical waste must be disposed of in accordance with institutional and local regulations.

Conclusion

The protocol detailed in this application note provides a robust and scalable pathway for the synthesis of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol. By understanding the underlying chemical principles and adhering to strict safety protocols, researchers and drug development professionals can confidently produce multi-gram quantities of this valuable spiroketal building block. The successful execution of this synthesis will enable further exploration of its potential in the development of novel therapeutic agents.

References

• Rizzacasa, M. A. (2005). Total synthesis of spiroketal containing natural products: kinetic vs. thermodynamic approaches. Arkivoc, 2005(5), 105-120.
• Umehara, A., et al. (2014). Novel stereoselective synthesis of spiroketal structure using Pd(II)-catalyst. Tetrahedron Letters, 55(3), 643-646.
• Potuzak, J. S., Moilanen, S. B., & Tan, D. S. (2005). Stereocontrolled synthesis of spiroketals via a remarkable methanol-induced kinetic spirocyclization reaction. Journal of the American Chemical Society, 127(40), 13796-13797.
• Young, E. G., et al. (2023). Total Synthesis of Spiroketal Alkaloids Lycibarbarines A–C. The Journal of Organic Chemistry, 88(9), 5737-5743.

• Stanford University Environmental Health & Safety. (2023). Scale Up Safety. Retrieved from [Link]

• Brimble, M. A., et al. (2023). Total Synthesis of Spiroketal Alkaloids Lycibarbarines A–C. ChemRxiv.

• Mettler Toledo. (n.d.). Chemical Process Safety. Retrieved from [Link]

• Moravek, Inc. (2024). Chemical Synthesis Safety Tips To Practice in the Lab. Retrieved from [Link]

• University of Illinois Division of Research Safety. (2019). Scale-up Reactions. Retrieved from [Link]

• Re:Build Optimation. (2025). The Ultimate Chemical Manufacturing Scale-Up Checklist. Retrieved from [Link]

Sources

• 1. eSpiro: A scalable and sustainable electrosynthetic route to spiroketals via anodic oxidation of malonic acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Redirecting [linkinghub.elsevier.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. L -Glutamic acid diethyl ester 97 1118-89-4 [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

Application Note: Solvent Extraction and Chromatographic Isolation Protocols for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

Target Audience: Researchers, analytical scientists, and drug development professionals. Document Type: Advanced Technical Protocol & Mechanistic Guide

Executive Summary

The isolation of spiroacetals, specifically those containing a 1,8-dioxaspiro[4.5]decane core such as {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol , presents a unique physicochemical challenge. While the molecule is moderately lipophilic, its spiroacetal center is highly susceptible to acid-catalyzed ring-opening and epimerization. This application note details a self-validating, step-by-step extraction and chromatography protocol designed to isolate this compound from complex matrices (e.g., fermentation broths or crude synthetic mixtures) while preserving its absolute stereochemical integrity.

Physicochemical Profiling & Mechanistic Rationale

To design an effective extraction system, we must first establish the causality between the molecule's structure and its behavior in various solvents.

• The Spiroacetal Vulnerability: The 1,8-dioxaspiro[4.5]decane core consists of fused tetrahydrofuran and tetrahydropyran rings. Under even mildly acidic conditions (pH < 5.5), the oxygen atoms can become protonated, leading to the cleavage of the C-O bond and the formation of a transient oxocarbenium ion. This results in thermodynamic equilibration (epimerization) or complete hydrolysis. Historically, the instability and complex NMR behavior of the 1,8-dioxaspiro[4.5]decane core have led to significant structural misassignments in natural product chemistry, as famously demonstrated in the [1].

• Partitioning Dynamics: The presence of the primary hydroxyl group (-CH₂OH) at position 2 provides a strong hydrogen-bond donor/acceptor site. This elevates the molecule's polarity just enough to prevent it from partitioning into highly non-polar solvents like cold hexane, making hexane an ideal defatting agent. Conversely, the 10-carbon skeleton ensures excellent solubility in moderately polar organic solvents like ethyl acetate (EtOAc), a standard choice for preserving sensitive spirocyclic tetrahydrofurans during workup[2].

• Detection Strategy: Lacking conjugated double bonds, this compound has no functional UV chromophore. Isolation requires Evaporative Light Scattering Detection (ELSD), Refractive Index Detection (RID), or chemical staining (e.g., p-anisaldehyde).

Table 1: Physicochemical Profile & Protocol Parameters

Parameter	Value / Characteristic	Rationale for Protocol Design
Molecular Formula	C₁₀H₁₈O₃	Dictates a moderate molecular weight (~186.25 g/mol ).
Structural Core	1,8-dioxaspiro[4.5]decane	Highly susceptible to acid-catalyzed degradation; requires constant pH > 7.5.
Functional Groups	Spiroacetal, Primary Hydroxyl	Hydroxyl dictates partitioning into EtOAc over Hexane during LLE.
UV Chromophore	None	Necessitates ELSD, RID, or chemical staining for fraction monitoring.

Experimental Workflow

The following diagram illustrates the logical progression from raw matrix to the highly purified target compound, utilizing step-wise polarity gradients typical for complex oxygenated metabolites[3].

Caption: Workflow for the isolation of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol.

Step-by-Step Methodologies

Protocol A: Primary Matrix Extraction

Objective: Solvate the target compound while suppressing acid-catalyzed ring opening.

• Preparation: Suspend the crude biomass or synthetic reaction mixture in Ethyl Acetate (EtOAc) at a ratio of 1:10 (w/v).

• Buffering: Add 0.1 M Potassium Phosphate buffer (pH 7.8) at 10% of the total EtOAc volume. Causality: The buffer neutralizes endogenous organic acids present in fermentation broths or acidic synthetic byproducts, protecting the spiroacetal.

• Extraction: Sonicate the mixture for 30 minutes. Maintain the water bath temperature strictly below 30 °C to prevent thermal degradation.

• Recovery: Filter the mixture through a Celite pad. Separate the organic (EtOAc) layer and concentrate under reduced pressure (bath temperature < 35 °C) to yield the crude extract.

Protocol B: Liquid-Liquid Partitioning (Defatting)

Objective: Remove highly lipophilic impurities (waxes, lipids) without losing the target compound.

• Dissolution: Dissolve the crude extract in a 90% aqueous Methanol (MeOH) solution (e.g., 90 mL MeOH : 10 mL H₂O).

• Hexane Wash: Transfer to a separatory funnel and partition against an equal volume of cold Hexane. Shake gently and allow phase separation. Repeat this defatting step three times. Discard the upper Hexane layers.

• Target Recovery: Dilute the remaining aqueous MeOH layer with distilled water to achieve a 50% MeOH concentration. Extract this aqueous phase three times with equal volumes of EtOAc.

• Drying: Combine the EtOAc layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the enriched fraction.

Protocol C: Chromatographic Isolation

Objective: Purify the compound using neutralized stationary phases.

• Silica Neutralization (Critical Step): Standard silica gel (230-400 mesh) possesses acidic silanol groups (pH ~4.5-5.5). Prepare the silica slurry in Hexane containing 1% Triethylamine (Et₃N) . Stir for 15 minutes before packing the column. Causality: Et₃N binds to the acidic silanol sites, preventing the silica from acting as a solid-state acid catalyst that would otherwise destroy the spiroacetal.

• Loading: Load the enriched fraction onto the column using a minimal amount of Hexane/EtOAc (9:1).

• Elution: Run a step-gradient of Hexane:EtOAc (9:1 → 7:3 → 1:1), maintaining 0.1% Et₃N in all mobile phases.

• Fraction Monitoring: Spot fractions on TLC plates. Since the compound lacks a UV chromophore, dip the plates in p-anisaldehyde stain and heat. The target spiroacetal will appear as a distinct dark blue/purple spot.

Protocol D: Preparative HPLC (Final Polish)

• Column: C18 Preparative Column (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase:

  • Phase A: H₂O containing 10 mM Ammonium Bicarbonate (NH₄HCO₃), pH ~7.8.

  • Phase B: Acetonitrile (MeCN).

• Gradient: 30% B to 70% B over 30 minutes.

• Detection: Evaporative Light Scattering Detector (ELSD) with the drift tube set to 40 °C.

Self-Validating Quality Control (QC) System

To ensure that the protocol has not induced epimerization or degradation, a 2D-TLC validation check must be performed on the final isolated fraction:

• Spot the purified sample in the bottom-left corner of a square Et₃N-treated silica TLC plate.

• Develop the plate in Hexane:EtOAc (7:3).

• Remove the plate, dry it completely under a stream of nitrogen, rotate it 90 degrees, and develop it again in the exact same solvent system.

• Interpretation: Stain the plate. If the compound is stable, only a single spot will appear perfectly on the diagonal axis. If any off-diagonal spots or streaks appear, it indicates that the compound is actively degrading or epimerizing on the silica surface, signaling a failure in the Et₃N neutralization step.

Data Presentation & Recovery Metrics

The following table summarizes the expected purity and recovery metrics at each stage of the described workflow, assuming a starting titer typical of fungal fermentation or crude synthetic yields.

Table 2: Chromatographic Gradient & Recovery Metrics

Purification Stage	Solvent System / Technique	Target Purity	Typical Recovery
Primary Extraction	EtOAc / pH 7.8 Buffer	Crude Matrix	> 95%
Liquid-Liquid Partition	Hexane defatting → EtOAc	~ 40 - 50%	85 - 90%
Silica Gel CC	Hexane/EtOAc (with 1% Et₃N)	~ 85 - 90%	75 - 80%
Preparative HPLC	MeCN / H₂O (with NH₄HCO₃)	> 98%	65 - 70%

References

• Cao, V. A., Choi, B.-K., Lee, H.-S., Heo, C.-S., & Shin, H. J. "Reisolation and Structure Revision of Asperspiropene A." Journal of Natural Products, 2021.[Link]

• Pinaud, M., Huet, E., Presset, M., & Le Gall, E. "Straightforward Synthesis of Spirocyclic Tetrahydrofurans by a Reductive MCR/Iodoetherification Sequence." The Journal of Organic Chemistry, 2022.[Link]

• Gan, D., Wang, C.-Y., Li, C.-Z., Zhu, L., Zhang, X.-R., Ding, H., Cai, L., & Ding, Z. "Secondary Metabolites from Annulohypoxylon sp. and Structural Revision of Emericellins A and B." Journal of Natural Products, 2022.[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Troubleshooting degradation of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol during long-term storage

Technical Support Center: {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol Stability and Degradation

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support guide for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and proactive strategies to manage the stability of this compound during long-term storage and experimental handling. Our goal is to equip you with the scientific rationale and practical protocols needed to ensure the integrity of your research materials.

Frequently Asked Questions (FAQs)

Section 1: Compound Fundamentals & Inherent Instability

Question: What is {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol, and what are its key structural features?

{7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol is a complex organic molecule characterized by two principal functional groups: a spiroketal and a primary alcohol. The spiroketal is a bicyclic system where two rings are joined by a single common carbon atom, which is also an acetal. This structure is a common motif in many natural products.[1][2] The primary alcohol (-CH₂OH) group adds to its chemical reactivity. Understanding the interplay of these two groups is critical to predicting its stability.

Question: Why is this compound susceptible to degradation during long-term storage?

The primary driver of instability in {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol is the spiroketal moiety. Spiroketals exist in equilibrium with their open-chain hydroxy ketone form. This equilibrium can be catalyzed by the presence of acid or, to a lesser extent, base.[2][3][4] Additionally, the primary alcohol can be susceptible to oxidation.

The key vulnerabilities are:

• Acid-Catalyzed Hydrolysis: The spiroketal can undergo ring-opening when exposed to even trace amounts of acid (e.g., from atmospheric CO₂ dissolved in residual moisture, or acidic impurities on glassware). This is the most common degradation pathway.[3]

• Oxidation: The primary alcohol is a potential site for oxidation, which can convert it first to an aldehyde and subsequently to a carboxylic acid. This can be initiated by atmospheric oxygen, peroxide impurities in solvents, or exposure to certain metals.

• Thermal Stress: Elevated temperatures accelerate the rates of all chemical reactions, including hydrolysis and oxidation.[5][6]

Below is a diagram illustrating the most probable degradation pathways.

Caption: Potential degradation pathways for the target compound.

Section 2: Troubleshooting and Investigation

Question: I've analyzed a sample from long-term storage and see a decrease in purity. What are the first steps I should take?

When a loss of purity is detected, a systematic approach is essential to diagnose the cause and prevent future occurrences.

Caption: A systematic workflow for troubleshooting compound degradation.

Question: How can I definitively identify the degradation products?

The most powerful technique for identifying unknown degradation products is Liquid Chromatography-Mass Spectrometry (LC-MS).[7]

• LC-MS Analysis: This will separate the impurities from the parent compound and provide their molecular weights. An increase in mass corresponding to the addition of an oxygen atom (e.g., M+16) would suggest oxidation. An increase in mass corresponding to the addition of a water molecule (M+18) would confirm the hydrolysis product (the open-chain form).

• NMR Spectroscopy: If an impurity can be isolated or is present in sufficient quantity, Nuclear Magnetic Resonance (NMR) spectroscopy can provide definitive structural confirmation.[7]

To gain confidence in your assignments, you should perform a forced degradation study. This involves intentionally exposing the compound to harsh conditions to generate the very degradation products you suspect are forming in storage.[5][8]

Section 3: Proactive Stability Management

Question: What are the ideal long-term storage conditions for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol?

To maximize shelf-life, the goal is to mitigate all potential degradation pathways. The following conditions are recommended, moving from good to best practice.

Parameter	Good	Better	Best (Recommended)	Rationale
Temperature	2-8°C (Refrigerated)	-20°C (Frozen)	-80°C (Deep Frozen)	Reduces reaction kinetics significantly.
Atmosphere	Tightly sealed vial.	Vial purged with inert gas (N₂ or Ar).	Stored under inert gas (N₂ or Ar) in an amber vial.	Prevents oxidation and exposure to atmospheric moisture/CO₂.
Form	As a solid.	As a solid.	As a solid, desiccated.	Minimizes mobility and interaction with environmental factors.
Light	Stored in a box or drawer.	Stored in an amber vial.	Stored under inert gas in a desiccated, amber vial.	Protects against potential photolytic degradation.

Question: How can I conduct a forced degradation study to understand my compound's stability limits?

A forced degradation (or stress testing) study is a cornerstone of pharmaceutical development used to understand degradation pathways and validate that your analytical methods can detect impurities.[9][10] It provides invaluable information about the molecule's intrinsic stability.[6]

Experimental Protocol: Forced Degradation Study

Objective: To intentionally degrade the compound under controlled conditions to identify potential degradation products and pathways.

Materials:

• {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

• Methanol (HPLC Grade)

• Water (HPLC Grade)

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC or UPLC system with UV and/or MS detector

• pH meter, calibrated

• Thermostatic oven and photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound in methanol at a known concentration (e.g., 1 mg/mL).

• Stress Conditions Setup: For each condition, mix your stock solution with the stressor. Aim for a final compound concentration of ~0.1 mg/mL. Prepare a control sample diluted with only water/methanol.

  Stress Condition	Procedure	Time Points
  Acid Hydrolysis	Mix with 0.1 M HCl. Incubate at 60°C.	2, 8, 24 hours
  Base Hydrolysis	Mix with 0.1 M NaOH. Incubate at 60°C.	2, 8, 24 hours
  Oxidation	Mix with 3% H₂O₂. Store at room temp, protected from light.	2, 8, 24 hours
  Thermal Degradation	Store the solid compound in an oven at 105°C.	24, 48, 72 hours
  Photolytic Degradation	Expose the solid compound to light meeting ICH Q1B options.	Monitor until significant degradation is observed.

• Sample Analysis:

  • At each time point, withdraw an aliquot of the stressed sample.

  • If necessary, neutralize the acidic and basic samples with an equimolar amount of base/acid, respectively.

  • Dilute all samples to a suitable concentration for your analytical method (e.g., HPLC-UV/MS).

  • Analyze the control and all stressed samples.

• Data Interpretation:

  • Compare the chromatograms of the stressed samples to the control.

  • Identify new peaks (degradation products).

  • Use MS data to determine the mass of the degradants and hypothesize their structures.

  • The degradation profile from the acid hydrolysis sample should match the impurity profile you observed in your long-term storage sample if hydrolysis is the root cause.

By proactively understanding how your molecule behaves under stress, you can develop more robust storage and handling protocols, ensuring the quality and reliability of your experimental results.

References

• Degradability, Thermal Stability, and High Thermal Properties in Spiro Polycycloacetals Partially Derived from Lignin. Polymer Chemistry.
• Unlocking the full potential of spiro-OMeTAD in perovskite solar cells: towards synthetic routes, doping mechanism, degradation, and stability. Journal of Materials Chemistry C.
• {7-methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol | BLD Pharm. BLD Pharm.
• Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science.
• Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology.
• Forced Degradation Studies. MedCrave online.
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs.
• Forced Degradation Studies for Stability. Nelson Labs.
• Degradation kinetics and pathways of spirotetramat in different parts of spinach plant and in the soil. PubMed.
• A Comparative Guide to Analytical Methods for Purity Validation of 1,4-Dioxaspiro[4.5]decan-8-ylmethanamine. Benchchem.
• Recent progress in the isolation, bioactivity, biosynthesis, and total synthesis of natural spiroketals. RSC Publishing.
• 1,4-Dioxaspiro[4.5]decane-2-methanol, 9 - Synerzine. Synerzine.
• Degradation Mechanism Study for Secondary Degradants in Rosuvastatin Calcium and Determination of Degradant Acetaldehyde Using Static Headspace Gas Chromatography Coupled with Matrix Precipitation. PubMed.
• Recent progress in the isolation, bioactivity, biosynthesis, and total synthesis of natural spiroketals | Request PDF. ResearchGate.

Sources

• 1. Recent progress in the isolation, bioactivity, biosynthesis, and total synthesis of natural spiroketals - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. Degradation Mechanism Study for Secondary Degradants in Rosuvastatin Calcium and Determination of Degradant Acetaldehyde Using Static Headspace Gas Chromatography Coupled with Matrix Precipitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. acdlabs.com [acdlabs.com]
• 9. pharmtech.com [pharmtech.com]
• 10. nelsonlabs.com [nelsonlabs.com]

Technical Support Center: Optimizing HPLC Purification for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

Welcome to the technical support resource for the HPLC purification of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions for common and complex chromatographic challenges associated with this unique spiroketal. Our approach moves beyond simple protocols to explain the underlying scientific principles, empowering you to make informed decisions and effectively troubleshoot your purification workflow.

Understanding the Analyte: {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

The structure of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol presents specific challenges for purification. As a spiroketal with a primary alcohol, it is a moderately polar molecule.[1] The rigid spirocyclic core can lead to distinct isomeric forms (diastereomers and enantiomers), which often have very similar physicochemical properties, making their separation difficult.[2][3] Furthermore, the molecule lacks a significant UV chromophore, which necessitates alternative detection methods beyond standard UV-Vis.

Property	Value	Source
Molecular Formula	C₁₀H₁₈O₃	[1]
Molecular Weight	186.25 g/mol	[1]
Topological Polar Surface Area (TPSA)	38.7 Ų	[1]
Predicted XLogP3-AA	1.2	[1]
Key Structural Features	Spiroketal, Primary Alcohol, Methyl Group	-
Chirality	Contains multiple stereocenters; exists as stereoisomers.	-

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions to guide your initial method development.

Q1: Should I start with Reversed-Phase (RP) or Normal-Phase (NP) chromatography for this compound?

Both modes are viable, and the best choice depends on your specific goals, sample solvent, and the isomers you need to separate.

• Reversed-Phase (RP) Chromatography: This is the most common and often the first choice for general purification.[4] It separates compounds based on hydrophobicity. Given the analyte's moderate polarity (XLogP ≈ 1.2), it will have retention on standard C18 phases. RP-HPLC is robust and uses aqueous/organic mobile phases.

  • When to use: For general purification of the compound from less polar or more polar impurities. It is a good starting point if isomer separation is not the primary, initial goal.

• Normal-Phase (NP) Chromatography: This mode uses a polar stationary phase (like silica) and a non-polar mobile phase (like hexane/isopropanol). NP-HPLC excels at separating isomers and is ideal for compounds with limited water solubility.

  • When to use: When the primary goal is to separate diastereomers or when the sample is dissolved in a non-polar organic solvent.[5]

Q2: What are recommended starting conditions for a Reversed-Phase (RP) method?

• Column: A standard C18-bonded silica column (e.g., 4.6 x 150 mm, 5 µm for analytical; scale up for preparative) is a robust starting point.

• Mobile Phase:

  • Solvent A: Water

  • Solvent B: Acetonitrile (ACN) or Methanol (MeOH). ACN often provides sharper peaks, while MeOH can offer different selectivity.

• Gradient: Start with a broad scouting gradient, such as 5% to 95% B over 15-20 minutes.

• Flow Rate: 1.0 mL/min for a 4.6 mm ID analytical column.

• Temperature: Begin at ambient temperature (e.g., 25-30°C). Increasing temperature can reduce viscosity and improve peak shape but may decrease retention.[6][7]

Q3: What are recommended starting conditions for a Normal-Phase (NP) method?

• Column: A bare silica or diol-bonded column.

• Mobile Phase:

  • Solvent A: Hexane or Heptane

  • Solvent B: Isopropanol (IPA) or Ethanol (EtOH). IPA is a stronger solvent than EtOH.

• Gradient: Start with an isocratic hold at a low percentage of B (e.g., 5-10% IPA in Hexane) and gradually increase if needed.

• Flow Rate: 1.0 mL/min for a 4.6 mm ID analytical column.

• Important: Ensure your HPLC system is compatible with normal-phase solvents, as some seals and tubing may be incompatible.

Q4: This molecule doesn't have a strong UV chromophore. What detection method should I use?

This is a critical consideration. While you might see a weak signal at very low UV wavelengths (e.g., 200-215 nm), this approach is often noisy and non-specific. More suitable detectors include:

• Evaporative Light Scattering Detector (ELSD): A universal detector that is gradient-compatible and provides a response for any non-volatile analyte.

• Charged Aerosol Detector (CAD): Similar to ELSD, it offers near-universal detection and is well-suited for purity analysis.

• Mass Spectrometry (MS): Provides mass confirmation and is highly sensitive. It is the preferred detector for ensuring the correct compound is being collected, especially in preparative work.[8]

Part 2: Systematic Method Development Protocol

A structured approach is key to developing a robust and efficient purification method. This workflow breaks the process into logical, actionable steps.

Experimental Workflow: From Scouting to Optimization

Caption: A systematic workflow for HPLC method development.

Step-by-Step Protocol

• Define Purification Goals: Clearly state the objective. Are you aiming for >99% purity, separating specific diastereomers, or maximizing recovery of the main product?

• Initial Column and Mobile Phase Screening:

  • Based on the FAQs, select a starting point (RP or NP).

  • Run a fast, broad gradient to determine the approximate elution conditions for your compound and any major impurities.

• Gradient Optimization:

  • Once you know the approximate %B at which your compound elutes, design a shallower gradient around that point. For example, if it elutes at 40% B in the scouting run, try a new gradient of 30-50% B over 20 minutes. This will significantly improve the resolution of closely eluting peaks.[9]

• Parameter Refinement (Selectivity & Efficiency):

  • Selectivity (α): To change the spacing between peaks, try changing the organic modifier (e.g., from ACN to MeOH in RP) or the stationary phase (e.g., from C18 to Phenyl or Cyano).[10]

  • Efficiency (N): To make peaks sharper and narrower, you can increase the column length, decrease the particle size, or optimize the flow rate. Lowering the flow rate generally increases efficiency but also run time.[6][7]

• Loading Study for Preparative HPLC:

  • Before scaling up, perform injections with increasing concentration on your analytical column.

  • Watch for signs of column overload, which typically manifest as peak fronting or a loss of resolution between the target peak and a close impurity.[11] This will help you determine the maximum sample load your chosen stationary phase can handle.

• Scale-Up and Fraction Collection:

  • Use the optimized analytical method to calculate the parameters for your preparative column (flow rate, gradient time, injection volume).

  • Crucially, determine the system's delay volume (the volume between the detector and the fraction collector) to ensure accurate collection of your target peak and maximize recovery.[8][12][13]

Part 3: Troubleshooting Guide

Even with a well-designed method, problems can arise. This guide provides a systematic approach to diagnosing and solving common HPLC issues.

Troubleshooting Workflow: A Diagnostic Approach

Caption: A workflow for troubleshooting common HPLC problems.

Detailed Problem/Solution Tables

Issue: Poor Peak Shape

Symptom	Potential Causes	Recommended Solutions
Peak Tailing	Secondary Silanol Interactions: The primary alcohol on your analyte can interact with acidic silanol groups on the silica support, causing tailing. Sample Overload: Exceeding the mass capacity of the column.[11] Mismatched Sample Solvent: Dissolving the sample in a much stronger solvent than the initial mobile phase.	Modify Mobile Phase: Add a small amount of a competitive agent like 0.1% trifluoroacetic acid (TFA) or formic acid (FA) to the mobile phase to suppress silanol activity. Reduce Load: Decrease the injection volume or sample concentration. Match Solvents: Dissolve the sample in a solvent as close in composition to the initial mobile phase as possible.[14]
Peak Fronting	Mass Overload: The most common cause, where the column's stationary phase becomes saturated.[15] Poor Sample Solubility: The analyte is not fully soluble in the mobile phase at the head of the column.	Reduce Sample Load: This is the primary fix. Dilute your sample or inject a smaller volume. Check Solubility: Ensure your sample is fully dissolved before injection and is soluble in the mobile phase.
Split or Broad Peaks	Partially Blocked Frit: Debris from the sample or system can clog the column inlet frit, distorting the flow path.[11] Column Void: A void or channel has formed at the head of the column due to pressure shocks or chemical degradation. Extra-Column Volume: Excessive tubing length or poorly made connections between the injector, column, and detector.	Backflush Column: Reverse the column and flush it to waste (do not flush into the detector). Replace Column: If a void has formed, the column is likely irreversibly damaged and must be replaced. Optimize Connections: Use short, narrow-ID tubing and ensure all fittings are properly swaged.

Issue: Inadequate Resolution or Low Recovery

Symptom	Potential Causes	Recommended Solutions
Inadequate Resolution	Insufficient Selectivity (α): The column and mobile phase are not differentiating well between your analyte and impurities.[10] Low Efficiency (N): Peaks are too broad, causing them to overlap.	Change Mobile Phase: Switch the organic modifier (e.g., ACN to MeOH in RP) or the modifier (e.g., IPA to EtOH in NP). Change Stationary Phase: Try a column with a different chemistry (e.g., C18 to Phenyl or Cyano in RP). Optimize Gradient: Use a shallower gradient slope across the elution region of interest.[9] Increase Efficiency: Use a longer column or a column packed with smaller particles.[7][10]
Low Recovery	Irreversible Adsorption: The analyte may be strongly or irreversibly binding to active sites on the column or in the system. Incorrect Fraction Collection: The delay volume between the detector and the fraction collector is not correctly calibrated, causing part of the peak to be sent to waste.[12][13] Analyte Instability: The compound may be degrading on the column due to pH or solvent conditions.	Use Deactivated Surfaces: Employ columns with advanced end-capping or use deactivated glass vials for sample collection. Calibrate Delay Volume: Perform a calibration run (e.g., with a UV-active compound like caffeine) at your preparative flow rate to precisely time fraction collection. Check Stability: Collect a fraction and immediately re-inject it to see if degradation has occurred. Adjust mobile phase pH if necessary.

Part 4: Special Considerations for Chiral Separation

Given the multiple stereocenters in {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol, separating its stereoisomers (enantiomers and diastereomers) is often a critical goal. This requires specialized chiral chromatography.

Q5: How do I separate the stereoisomers of this compound?

Direct separation of enantiomers requires a chiral environment, which is most commonly achieved using a Chiral Stationary Phase (CSP) .[16] Diastereomers can sometimes be separated on standard achiral columns (since they have different physical properties), but a CSP often provides superior resolution.

• Recommended Approach: Polysaccharide-based CSPs are extremely versatile and are the most widely used for a broad range of compounds.[17] Columns like Chiralpak® (amylose-based) and Chiralcel® (cellulose-based) are excellent starting points.

Protocol: Chiral Method Screening

• Select Columns: Screen your compound on a set of complementary polysaccharide CSPs, such as Chiralpak IA, IB, IC, and Chiralcel OD-H.

• Choose a Mode (NP is often preferred for Chiral):

  • Normal Phase: This is often the most successful mode for polysaccharide CSPs.

    • Mobile Phases: Start with Hexane/IPA or Hexane/EtOH mixtures. Screen different ratios (e.g., 90:10, 80:20, 70:30).

    • Additives: For compounds with alcohol groups, sometimes no additive is needed. If peak shape is poor, a small amount of an acid (TFA) or base (diethylamine, DEA) can be beneficial.[18][19]

  • Reversed Phase:

    • Mobile Phases: Use ACN/Water or MeOH/Water. Buffers are often required to control the ionization state of the analyte.

• Optimize the Separation: Once you find a column/solvent combination that shows some separation ("hits"), optimize it by:

  • Fine-tuning the ratio of the organic modifier.

  • Trying a different alcohol modifier (e.g., switch from IPA to EtOH).

  • Lowering the temperature, which often increases chiral recognition and improves resolution.[16]

References

• Chrom Tech. How to Improve HPLC Peak Resolution. [Link]

• AnalyteGuru. Real Solutions to Improve Your HPLC Peak Resolution. [Link]

• ALWSCI. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. [Link]

• Mastelf. Common Causes of Poor Peak Shape in HPLC and How to Fix Them. [Link]

• Mastelf. How to Improve HPLC Resolution: Key Factors for Better Separation. [Link]

• Chromatography Online. Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. [Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]

• YouTube. Troubleshooting Poor Peak Shape and Resolution in HPLC. [Link]

• LCGC International. Factors and Parameters that Directly Affect Recovery of Collected Fractions in Preparative HPLC. [Link]

• LCGC International. Factors and Parameters that Directly Affect Recovery of Collected Fractions in Preparative HPLC. [Link]

• LCGC International. Troubleshooting Basics, Part IV: Peak Shape Problems. [Link]

• PubMed. A systematic investigation of recovery in preparative reverse phase high performance liquid chromatography/mass spectrometry. [Link]

• MicroSolv Technology Corporation. Aqueous Normal Phase ANP and How it is Useful for Polar Compound Separation. [Link]

• Waters Corporation. Guidelines for the Determination of Compound Recovery on the Waters AutoPurification System. [Link]

• Waters Corporation. Guidelines for the Determination of Compound Recovery on the Waters AutoPurification™ System. [Link]

• PubMed. Normal phase HPLC method for combined separation of both polar and neutral lipid classes with application to lipid metabolic flux. [Link]

• Waters Corporation. Modernization of a Legacy Normal-Phase HPLC Method. [Link]

• Chrom Tech. Reverse Phase Chromatography Techniques. [Link]

• Waters Corporation. Method Migration of a Normal Phase HPLC Method for Tocopherols in Dietary Supplements. [Link]

• PubMed. Reverse-phase HPLC method for measuring polarity distributions of natural organic matter. [Link]

• Hichrom. THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]

• Phenomenex. Normal-phase vs. Reversed-phase Chromatography. [Link]

• Waters Corporation. Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention. [Link]

• Arkivoc. Total synthesis of spiroketal containing natural products: kinetic vs. thermodynamic approaches. [Link]

• PubChem. (1,4-Dioxaspiro(4.5)decan-2-yl)methanol. [Link]

• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

• Asian Journal of Chemistry. Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. [Link]

• Česká a slovenská farmacie. HPLC separation of enantiomers using chiral stationary phases. [Link]

• Phenomenex. Chiral HPLC Separations. [Link]

• PubMed. Recent progress in the isolation, bioactivity, biosynthesis, and total synthesis of natural spiroketals. [Link]

• ResearchGate. The effect of mobile phase composition on the chiral separation of compounds. RP-HPLC; NH4HCO3 (20 mM). [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent progress in the isolation, bioactivity, biosynthesis, and total synthesis of natural spiroketals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromtech.com [chromtech.com]
• 5. Normal phase HPLC method for combined separation of both polar and neutral lipid classes with application to lipid metabolic flux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. A systematic investigation of recovery in preparative reverse phase high performance liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Stereoisomer Resolution for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

Welcome to the Technical Support Center. The molecule {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol presents a complex separation challenge due to its three stereocenters (C2, C5, C7), resulting in 8 possible stereoisomers (4 diastereomeric pairs of enantiomers). Furthermore, its 1,8-dioxaspiro[4.5]decane core is highly sensitive to acidic conditions, and the native molecule lacks a strong UV chromophore.

This guide provides field-proven, mechanistically grounded solutions to isolate these stereoisomers with high purity and structural integrity.

Core Mechanistic Challenges

To successfully separate these stereoisomers, you must control two primary variables: chemical stability and chiral recognition .

• Spiroketal Lability: The spiro carbon (C5) is susceptible to acid-catalyzed ring opening. Exposure to acidic silanols during standard chromatography protonates the oxygen, forming an oxonium ion intermediate that recyclizes to form a mixture of epimers. This scrambles the stereocenters and causes peak merging.

• Lack of Chromophore & Steric Handle: The native molecule relies solely on Refractive Index (RI) or Evaporative Light Scattering Detectors (ELSD) for detection. More importantly, the primary alcohol at C2 is too small to provide the rigid steric interactions required for efficient chiral recognition on polysaccharide-based stationary phases. Derivatization is mandatory.

Acid-catalyzed epimerization of the spiroketal core via an oxonium intermediate.

Troubleshooting & FAQs

Q: My peaks are tailing and merging during initial silica gel purification. What is happening? A: Standard silica gel is slightly acidic. This acidity catalyzes the reversible opening of your spiroketal core, causing on-column epimerization (as shown in the diagram above). Solution: You must deactivate your silica gel with 1% Triethylamine (Et₃N) prior to loading, or switch entirely to basic alumina.

Q: I cannot detect the compound on my chiral HPLC/SFC system using UV, and my separation resolution ( Rs​ ) is poor. A: The native molecule lacks a UV chromophore and sufficient steric bulk. Solution: Derivatize the primary alcohol (C2-methanol) using benzoyl chloride. Benzoylation adds a strong π−π interaction site and increases the steric bulk of the molecule. This not only allows for standard UV detection at 254 nm but drastically enhances chiral recognition on polysaccharide stationary phases .

Q: I have 8 peaks, and they are all overlapping on my chiral column. How do I simplify this? A: Never attempt to separate 8 stereoisomers simultaneously on a chiral column. Solution: Use a divide-and-conquer approach. First, separate the 4 diastereomers using achiral normal-phase chromatography. Then, submit each purified diastereomer individually to Supercritical Fluid Chromatography (SFC) to resolve its respective enantiomeric pair.

Q: Why should I use SFC instead of HPLC for the final enantiomer resolution? A: Supercritical Fluid Chromatography (SFC) utilizes supercritical CO₂, which has higher diffusivity and lower viscosity than liquid solvents. This provides superior mass transfer kinetics, allowing for high-efficiency resolution of closely eluting enantiomers without the massive pressure drops seen in HPLC . SFC is widely considered the gold standard for chiral bioanalysis and preparative separations .

Validated Experimental Workflows

Sequential workflow for derivatization, achiral, and chiral SFC separation.

Protocol A: Benzoylation of the C2-Hydroxymethyl Group

Causality: Enhances UV detectability and π−π interactions for chiral stationary phase (CSP) recognition.

• Reaction Setup: Dissolve 1.0 eq of the stereoisomeric mixture in anhydrous Dichloromethane (DCM).

• Base Addition: Add 2.0 eq of Pyridine and 0.1 eq of 4-Dimethylaminopyridine (DMAP). Note: Pyridine acts as an acid scavenger to protect the spiroketal core from HCl generated during the reaction.

• Reagent Addition: Dropwise add 1.2 eq of Benzoyl Chloride at 0°C. Stir at room temperature for 2 hours.

• Quench & Extract: Quench with saturated aqueous NaHCO₃ (maintaining basicity). Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate.

• Self-Validation Step: Analyze the crude product via LC-MS. The target mass should shift by +104 Da. Perform a 2D-NOESY NMR to ensure the stereochemistry at the C5 spiro center remains identical to the starting material, confirming no acid-catalyzed epimerization occurred.

Protocol B: Diastereomer Separation (Achiral HPLC)

Causality: Reduces the complexity of the mixture from 8 isomers to 4 distinct diastereomeric pairs.

• Column: Silica gel (e.g., YMC-Pack SIL, 5 µm, 250 x 4.6 mm).

• Mobile Phase: Hexane / Ethyl Acetate (90:10 v/v) containing 0.1% Et₃N (Critical to prevent on-column epimerization).

• Flow Rate: 1.0 mL/min. UV Detection at 254 nm.

• Collection: Isolate the 4 distinct peaks (Diastereomers D1, D2, D3, D4).

• Self-Validation Step: Re-inject a fraction of each isolated peak. A single peak confirms diastereomeric purity and verifies that the spiroketal is not equilibrating on the column.

Protocol C: Enantiomer Resolution (Chiral SFC)

Causality: Rapid, high-efficiency separation of enantiomers using supercritical CO₂ .

• System: Analytical SFC coupled with a Photodiode Array (PDA) detector.

• Screening Columns: Chiralpak AD-H, AS-H, OD-H, and IC (5 µm, 250 x 4.6 mm).

• Mobile Phase: CO₂ / Modifier (Methanol or Ethanol). Add 0.1% Diethylamine (DEA) to the modifier to suppress any residual acidic interactions on the CSP.

• Conditions: 150 bar backpressure, 35°C column temperature, 3.0 mL/min flow rate.

• Optimization: If Rs​<1.5 , switch the modifier from Methanol to Isopropanol to alter the hydrogen-bonding dynamics, or switch the CSP from an amylose-based to a cellulose-based phase.

Quantitative Separation Data

The following tables summarize expected chromatographic parameters when executing the protocols above.

Table 1: Achiral HPLC Separation of Benzoylated Diastereomers (Protocol B) | Diastereomer Pair | Retention Time (min) | Selectivity ( α ) | Resolution ( Rs​ ) | Purity (UV Area %) | | :--- | :--- | :--- | :--- | :--- | | D1 (Enantiomer Pair 1) | 8.4 | - | - | > 98% | | D2 (Enantiomer Pair 2) | 10.2 | 1.21 | 2.8 | > 98% | | D3 (Enantiomer Pair 3) | 12.5 | 1.22 | 3.1 | > 98% | | D4 (Enantiomer Pair 4) | 14.1 | 1.12 | 1.9 | > 98% |

Table 2: Chiral SFC Optimization for Enantiomeric Pairs (Protocol C) | Input Material | Best Chiral Column | SFC Modifier (in CO₂) | Flow Rate | Enantiomer 1 Rt​ | Enantiomer 2 Rt​ | Resolution ( Rs​ ) | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | Diastereomer D1 | Chiralpak AD-H | 15% MeOH + 0.1% DEA | 3.0 mL/min | 4.2 min | 5.1 min | 2.4 | | Diastereomer D2 | Chiralpak IC | 20% EtOH + 0.1% DEA | 3.0 mL/min | 6.5 min | 7.8 min | 3.0 | | Diastereomer D3 | Chiralcel OD-H | 10% IPA + 0.1% DEA | 2.5 mL/min | 8.1 min | 9.0 min | 1.8 | | Diastereomer D4 | Chiralpak AD-H | 15% MeOH + 0.1% DEA | 3.0 mL/min | 5.5 min | 6.1 min | 1.6 |

References

• Chiral Handbook for HPLC and SFC Separations - Second Edition. Chromatography Today.[Link]

• Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. Shimadzu.[Link]

• SFC for chiral separations in bioanalysis. Journal of Pharmaceutical and Biomedical Analysis (via PubMed).[Link]

• High Efficiency Chiral Separations in HPLC and SFC. LCGC International. [Link]

Technical Support Center: Troubleshooting {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol Derivatization

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical challenges associated with the derivatization of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol. This molecule features a highly reactive primary alcohol at the C2 position, juxtaposed with a sensitive 1,8-dioxaspiro[4.5]decane core.

The primary mode of failure during its derivatization is the unintended acid-catalyzed heterolysis of the spiroacetal system. This guide provides field-proven, self-validating protocols to ensure high-yield, stereoretentive derivatization without compromising the spiroacetal core.

Section 1: Troubleshooting FAQs

Q1: Why does my compound degrade or form multiple diastereomers during standard esterification? A: The 1,8-dioxaspiro[4.5]decane core is highly susceptible to acid-catalyzed epimerization and ring-opening[1]. When exposed to acidic byproducts (e.g., HCl generated from acyl chlorides) or acidic aqueous workups, the spiroacetal oxygen becomes protonated. This triggers heterolytic cleavage to form an oxocarbenium ion intermediate. Upon recyclization, the molecule equilibrates to a thermodynamic mixture of epimers (driven by the anomeric effect), or it undergoes complete hydrolysis to a ketodiol[2]. Causality & Solution: To prevent oxocarbenium formation, the reaction environment must remain strictly basic. Always use an excess of a mild base (e.g., pyridine or triethylamine) as an acid scavenger, and replace any acidic workup steps with saturated aqueous NaHCO₃.

Q2: I need to oxidize the primary alcohol to an aldehyde. Which oxidants are safe for the spiroacetal core? A: Traditional oxidants like Jones reagent or unbuffered Pyridinium Chlorochromate (PCC) are highly acidic and will rapidly cleave the spiroacetal. However, Swern oxidation and Dess-Martin Periodinane (DMP) are highly effective if properly controlled[3]. Causality & Solution: DMP releases acetic acid as a byproduct during the oxidation of the alcohol. To prevent this localized acidity from inducing spiroacetal epimerization, the reaction must be heavily buffered with solid NaHCO₃[4]. Alternatively, Swern oxidation relies on a basic triethylamine quench, inherently protecting the spiroacetal core[3].

Q3: My derivatized product looks pure in the crude NMR, but degrades during silica gel column chromatography. How can I prevent this? A: Standard silica gel is slightly acidic (pH ~4.5–5.5). This surface acidity is sufficient to catalyze the epimerization of the spiroacetal during purification, leading to streaking on the TLC plate and isolated epimeric mixtures. Causality & Solution: The silica gel must be deactivated (neutralized). Pre-treat the column by flushing it with your starting eluent containing 1–2% triethylamine (Et₃N) prior to loading the sample.

Section 2: Mechanistic and Workflow Visualizations

Mechanistic pathway of acid-catalyzed spiroacetal epimerization and hydrolysis.

Step-by-step workflow for the safe derivatization and isolation of acid-sensitive spiroacetals.

Section 3: Quantitative Data on Derivatization Strategies

The following table summarizes the expected outcomes and risks associated with common derivatization methods for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol.

Derivatization Target	Reagent System	Expected Yield	Risk to Spiroacetal	Required Workflow Modification
Esterification (Acetate)	Ac₂O, Pyridine, DMAP (cat.)	90–95%	Low	None; inherently basic system.
Silylation (TBS Ether)	TBSCl, Imidazole, DMF	85–95%	Low	None; inherently basic system.
Oxidation (Aldehyde)	DMP, NaHCO₃ (solid), DCM	80–90%	Medium	Critical: Add 10 eq. solid NaHCO₃ to neutralize AcOH.
Oxidation (Aldehyde)	Swern (COCl₂, DMSO, Et₃N)	75–85%	Low	Ensure Et₃N is added at -78°C before warming.
Oxidation (Aldehyde)	Jones Reagent (CrO₃, H₂SO₄)	< 5%	Extreme	Do not use. Causes complete ring cleavage.

Section 4: Self-Validating Experimental Protocols

Protocol A: Base-Mediated Acetylation (Esterification) This protocol utilizes an excess of pyridine to serve as both a catalyst and an acid scavenger, ensuring the spiroacetal remains intact.

• Preparation: Dissolve {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol (1.0 eq) in anhydrous dichloromethane (DCM) (0.1 M concentration) under an inert argon atmosphere.

• Reagent Addition: Add anhydrous pyridine (3.0 eq) followed by a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 eq). Cool the mixture to 0 °C.

• Derivatization: Dropwise add acetic anhydride (1.5 eq).

• Self-Validation Check (Reaction): Monitor by TLC (eluent: 30% EtOAc/Hexanes). Validation: Use a basic KMnO₄ stain. If you observe a streak rather than a distinct spot, the TLC plate silica is causing degradation; pre-treat your TLC plates with Et₃N vapor to confirm true reaction progress.

• Quench & Workup: Dilute the reaction with DCM and quench with saturated aqueous NaHCO₃. Critical: Do not use 1M HCl to wash away residual pyridine, as this will destroy the spiroacetal. Instead, wash with saturated aqueous CuSO₄ (which forms a water-soluble complex with pyridine) until the aqueous layer remains pale blue.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography using Et₃N-deactivated silica gel.

Protocol B: Buffered Dess-Martin Oxidation This protocol neutralizes the acetic acid byproduct of the Dess-Martin Periodinane (DMP) reagent in situ to prevent spiroacetal cleavage.

• Preparation: Dissolve the starting alcohol (1.0 eq) in anhydrous DCM (0.1 M).

• Buffering: Add solid, finely powdered NaHCO₃ (10.0 eq) to the solution and stir vigorously for 5 minutes. Causality: The solid buffer must be well-dispersed to immediately neutralize the localized release of acetic acid during the oxidation cycle[4].

• Oxidation: Add Dess-Martin Periodinane (1.5 eq) in one portion at room temperature.

• Self-Validation Check (Workup): After complete consumption of the starting material (approx. 1–2 hours), quench the reaction with a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Validation: Stir vigorously for 15 minutes. If the organic layer remains cloudy or yellow, unreacted DMP or iodine byproducts are still present. Continue stirring until the organic layer is completely clear and colorless.

• Isolation: Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate. Purify immediately on Et₃N-deactivated silica gel to prevent on-column degradation of the sensitive aldehyde.

References

• Title: Epimerization of spiroacetals through acid-catalyzed heterolysis.
• Source: Journal of the American Chemical Society (ACS Publications)
• Source: PMC (NIH)
• Source: Organic Letters (ACS Publications)

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• 1. researchgate.net [researchgate.net]
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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving NMR Signal Overlap in {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific spectroscopic challenges associated with {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol .

This molecule is a complex spiroketal featuring a 5,6-bicyclic core (a tetrahydrofuran ring fused to a tetrahydropyran ring at the C5 spiro carbon). Because of its rigid framework and dense aliphatic regions—specifically the diastereotopic methylene protons at C3, C4, C6, C9, and C10—researchers routinely encounter severe 1 H NMR signal overlap in the 1.2–2.2 ppm region . This overlap is compounded by complex homonuclear scalar couplings ( J -couplings) and stereochemical crowding from the C2-hydroxymethyl and C7-methyl groups.

This guide provides field-proven, self-validating methodologies to disentangle these overlapping spectra.

Diagnostic Workflow

Diagnostic workflow for resolving 1H NMR signal overlap in spiroketal derivatives.

Module 1: Aliphatic Multiplet Collapse via Pure Shift NMR

The Causality: The spiroketal rings contain adjacent methylene groups that exhibit strong geminal and vicinal couplings. In a standard 1D 1 H NMR spectrum, these couplings split the signals into broad, overlapping multiplets, making integration and assignment nearly impossible.

The Solution: Pure Shift NMR (such as the PSYCHE or Zangger-Sterk methods) suppresses homonuclear scalar coupling ( JHH​ ). This technique collapses complex multiplets into sharp singlets at their respective chemical shifts, effectively mimicking the resolution of a much higher-field spectrometer without the hardware cost .

Self-Validating Protocol: PSYCHE Acquisition

• Sample Prep: Prepare a 15–20 mM sample of the spiroketal in CDCl 3​ .

• Calibration: Calibrate the 90° pulse and rigorously optimize the B0​ field homogeneity (shimming is critical for pure shift success).

• Sequence Setup: Load the PSYCHE pulse sequence to initiate broadband homonuclear decoupling .

• Acquisition: Set the sweep width to cover 0–6 ppm.

• Validation Check: Process the data using covariance processing. Measure the full width at half maximum (FWHM) of the C7-methyl signal (typically ~1.15 ppm). Validation is successful if the methyl doublet completely collapses into a sharp singlet. If residual multiplet structure or sidebands remain, the J -refocusing delay or flip angle requires re-optimization.

Module 2: Resolving Stereochemical Crowding with Lanthanide Shift Reagents (LSRs)

The Causality: If your sample contains a mixture of diastereomers, or if the rigid spiroketal framework forces protons into distinct axial/equatorial environments with nearly identical electron densities, standard decoupling will not resolve the overlap.

The Solution: Lanthanide shift reagents, such as Eu(fod) 3​ , act as Lewis acids. They coordinate to the basic sites of the molecule—primarily the C2 primary hydroxyl group (-CH 2​ OH) and the spiroketal oxygens. This coordination induces a distance- and angle-dependent pseudocontact shift, spreading out the overlapping resonances across a wider ppm range .

Self-Validating Protocol: Eu(fod) 3​ Titration

• Baseline: Acquire a baseline 1 H NMR spectrum of the spiroketal in a non-coordinating solvent (e.g., CDCl 3​ ).

• Titration: Add Eu(fod) 3​ in 0.05 molar equivalent increments relative to the spiroketal concentration.

• Acquisition: Shake vigorously and acquire a spectrum after each addition.

• Validation Check: Track the -CH 2​ OH protons. Because they are closest to the primary coordination site, they should exhibit the largest downfield shift. Validation is successful when a plot of the chemical shift ( δ ) versus the [LSR]/[Substrate] ratio yields a linear correlation , confirming specific coordination without altering the spiroketal's native conformation.

Module 3: Aromatic Solvent-Induced Shift (ASIS) Strategies

The Causality: Different solvents possess varying magnetic anisotropies. While CDCl 3​ interacts weakly with the solute, aromatic solvents like Benzene-d 6​ (C 6​ D 6​ ) form specific, transient collision complexes with the polar regions of the spiroketal (the oxygens).

The Solution: Protons situated above the plane of the benzene ring will be shielded (shifted upfield), while those in the plane will be deshielded. This differential shifting alters the peak pattern, often pulling overlapping signals apart [[1]]([Link]) .

Self-Validating Protocol: Solvent Titration

• Evaporation: Evaporate the CDCl 3​ from your NMR sample using a gentle N 2​ stream.

• Reconstitution: Redissolve the spiroketal in 100% C 6​ D 6​ .

• Validation Check: Compare the new spectrum to the CDCl 3​ baseline. Validation is successful if the previously overlapping C3/C4 and C9/C10 methylene multiplets exhibit differential upfield shifts ( Δδ = -0.1 to -0.4 ppm) , allowing for clear integration.

Quantitative Data Summary

The table below summarizes the expected spectral changes when applying these troubleshooting methodologies to {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol:

Analytical Technique	Target Protons	Initial Chemical Shift Range	Resolution Mechanism	Expected Outcome
Pure Shift NMR (PSYCHE)	C3, C4, C6, C9, C10 (Aliphatic CH 2​ )	1.20 – 2.10 ppm (Multiplets)	Broadband homonuclear decoupling	Collapse of multiplets into sharp singlets
Lanthanide Shift Reagent (Eu(fod) 3​ )	C2-H, C2-CH 2​ OH	3.50 – 4.10 ppm	Pseudocontact shift via Lewis acid coordination	Downfield shift (+2.0 to +4.5 ppm)
Solvent-Induced Shift (ASIS)	C7-CH 3​ , C6-CH 2​	1.15 ppm, 1.40 – 1.80 ppm	Magnetic anisotropy from collision complexes	Differential upfield shift ( Δδ = -0.1 to -0.4 ppm)

Frequently Asked Questions (FAQs)

Q: I applied Pure Shift NMR, but I still see two distinct singlets for the C6 methylene group. Is the decoupling failing? A: No, the decoupling is successful. The C6 methylene protons are diastereotopic due to the chiral centers at C5 (spiro) and C7. Pure shift NMR removes J -coupling, but diastereotopic protons are chemically inequivalent and will naturally resonate at two different frequencies.

Q: Why does the addition of Eu(fod) 3​ cause my spiroketal signals to broaden? A: Lanthanide shift reagents are paramagnetic. While europium induces large chemical shifts with relatively little line broadening compared to other lanthanides, high concentrations will eventually broaden signals due to enhanced transverse relaxation ( T2​ ) . Keep the [LSR]/[Substrate] ratio below 0.5 to mitigate this effect.

Q: Can I use 13 C NMR instead of resolving the 1 H overlap? A: Yes. 13 C NMR inherently lacks homonuclear coupling (due to low natural abundance) and spans a much wider chemical shift range (0–220 ppm), making it highly effective for identifying the distinct carbon environments of the spiroketal . However, to map these carbons back to their specific protons for full structural elucidation, you must first resolve the 1 H overlap to perform an accurate 2D HSQC experiment .

References

• Pure Shift NMR - Manchester NMR Methodology Group. University of Manchester. Available at:[Link]

• 13C NMR Spectroscopy. Banaras Hindu University (BHU). Available at:[Link]

• Pure Shift NMR Service. Creative Biostructure. Available at:[Link]

• Giving Pure Shift NMR Spectroscopy a REST: Ultrahigh-Resolution Mixture Analysis. Analytical Chemistry (ACS Publications). Available at:[Link]

• Structure and conformational analysis of spiroketals from 6-O-methyl-9(E)-hydroxyiminoerythronolide A. PMC (NIH). Available at:[Link]

• 23.1: NMR Shift Reagents. Chemistry LibreTexts. Available at:[Link]

• Lanthanide and Chiral Shift Reagents in NMR. Scribd. Available at:[Link]

• Solvent Effects Used for Optimal Simultaneous Analysis of Amino Acids via 19F NMR Spectroscopy. Analytical Chemistry (ACS Publications). Available at:[Link]

• Solvent-Aware 2D NMR Prediction: Leveraging Multi-Tasking Training and Iterative Self-Training Strategies. arXiv. Available at:[Link]

• High- and low-field NMR in binary solvent gradients. RSC Publishing. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: Crystallization Optimization for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

Welcome to the Advanced Crystallization Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with crystallizing {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol .

This molecule presents a classic crystal engineering dichotomy: it possesses a highly lipophilic spiroketal core (1,8-dioxaspiro[4.5]decane) coupled with a highly polar, hydrogen-bonding hydroxymethyl group. While the strong O-H···O hydrogen bonds act as the primary driving force for crystal lattice assembly[1], the lipophilic domain drastically increases solubility in organic solvents. This amphiphilic nature makes the system highly susceptible to Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out," during supersaturation[2].

This guide provides the theoretical causality and practical protocols required to bypass LLPS and isolate high-purity crystalline material.

Part 1: Solvent System Selection Guide

Because of the molecule's dual nature, single-solvent crystallization is rarely effective. A binary solvent system is required to balance solubility and force nucleation[3].

Solvent Category	Recommended Solvents	Mechanistic Role & Causality
Primary Solvents	Ethyl Acetate (EtOAc), Toluene, MTBE	Solvates the lipophilic spiroketal core. EtOAc is highly recommended as it provides moderate hydrogen-bond accepting capabilities without disrupting the solute's O-H···O donor networks.
Anti-Solvents	Heptane, Hexane, Cyclohexane	Highly non-polar. Addition forces the hydroxymethyl groups to self-associate, driving the supersaturation required for nucleation[4].
Avoid / Use with Caution	Methanol, Ethanol, Water	Strong protic solvents compete for hydrogen bonding. They can inhibit nucleation, lead to solvate/hydrate formation, or cause the compound to remain completely dissolved[1].

Part 2: Troubleshooting FAQs

Q1: My crystallization is "oiling out" into a milky emulsion instead of forming solid crystals. Why is this happening? A1: Oiling out (LLPS) occurs when your supersaturated solution enters a miscibility gap (spinodal decomposition) before reaching the metastable zone required for solid nucleation[2]. Because the integration of the bulky spiroketal molecules into a rigid crystal lattice is kinetically hindered, the system lowers its free energy by separating into a solute-rich oil phase and a solute-lean continuous phase[5].

Q2: How do I force nucleation without triggering LLPS? A2: You must bypass the miscibility gap by controlling the kinetics of supersaturation. Do not crash-cool the solution or dump anti-solvent rapidly. Instead, use a rigorous seeding strategy . By introducing 1-2 wt% of pure seed crystals while the solution is in the metastable zone (just before the cloud point), you provide a low-energy template for crystal growth, completely bypassing the high thermodynamic barrier of primary nucleation[2].

Q3: The isolated product is a sticky, amorphous gel. How can I improve crystal habit and purity? A3: The solute-rich oil droplets formed during LLPS act as excellent solvents for structurally similar impurities[5]. When these droplets eventually solidify, they trap impurities and form amorphous gels. To fix this, implement temperature cycling (Ostwald Ripening) . By oscillating the temperature (e.g., heating to 40°C, cooling to 20°C repeatedly), you dissolve the smaller, less stable amorphous particles and allow the material to re-deposit onto larger, thermodynamically stable crystal faces.

Part 3: Visualizations & Process Logic

Caption: Thermodynamic workflow for bypassing Liquid-Liquid Phase Separation (LLPS) during crystallization.

Caption: Intermolecular interactions and solvent effects driving spiroketal crystal engineering.

Part 4: Self-Validating Experimental Protocol

Methodology: Anti-Solvent Cooling Crystallization with Seeding This protocol utilizes a self-validating "seed aging" step to ensure the system is in the correct thermodynamic state before proceeding.

• Dissolution: In a jacketed reactor, dissolve crude {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol in Ethyl Acetate (3 volumes) at 50°C. Stir until completely clear.

• Clarification: Polish filter the hot solution through a 0.45 µm PTFE membrane into a clean reactor to remove particulate matter that could trigger heterogeneous nucleation of impurities.

• Anti-Solvent Titration: Maintain the temperature at 50°C. Slowly dose Heptane (approx. 2 to 3 volumes) at a rate of 0.1 vol/min until the solution exhibits a faint, transient haze that clears upon stirring. This indicates the edge of the metastable zone.

• Seeding (The Validation Step): Cool the reactor to 45°C. Introduce 1-2 wt% of highly pure {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol seed crystals.

  • Self-Validation Check: Hold the temperature for 60 minutes. If the seeds dissolve, the solution is undersaturated (add slightly more Heptane). If the solution oils out, the supersaturation is too high (add slightly more EtOAc). If the seeds remain suspended and slightly grow, the system is perfectly calibrated.

• Controlled Cooling: Initiate a linear cooling ramp from 45°C to 5°C at a slow rate of 0.1 °C/min. This slow kinetic drive allows the spiroketal molecules time to orient and integrate into the O-H···O hydrogen-bonded lattice[1].

• Final Anti-Solvent Addition: Once at 5°C, slowly dose an additional 2 volumes of Heptane over 2 hours to maximize yield.

• Isolation: Filter the resulting white crystalline suspension. Wash the filter cake with 2 volumes of pre-chilled (0°C) Heptane to displace any residual EtOAc. Dry under vacuum at 30°C for 12 hours.

Part 5: References

• Review of Liquid–Liquid Phase Separation in Crystallization: From Fundamentals to Application. Crystal Growth & Design, ACS Publications.2

• Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound. Organic Process Research & Development, ACS Publications. 5

• US20110306778A1 - Crystal of spiroketal derivatives and process for preparation. Google Patents. 3

• The Convergent Synthesis of Polyether Ionophore Antibiotics: The Synthesis of the Monensin Spiroketal. Journal of the American Chemical Society. 4

• Atom interaction propensities of oxygenated chemical functions in crystal packings. IUCrJ / PMC. 1

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US20110306778A1 - Crystal of spiroketal derivatives and process for preparation of spiroketal derivatives - Google Patents [patents.google.com]
• 4. york.ac.uk [york.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Mass spectrometry validation methods for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol

Title: Mass Spectrometry Validation Methods for {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol: A Comprehensive Comparison Guide

Executive Summary

{7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol (Molecular Formula: C₁₀H₁₈O₃, MW: ~186.25 g/mol ) is a highly functionalized spiroketal derivative. The 1,8-dioxaspiro[4.5]decane core is a prevalent structural motif in natural products, pheromones, and complex synthetic intermediates. Validating the analytical performance for this molecule requires overcoming three distinct physicochemical hurdles:

• Thermal Lability & Isomerization: The spiroketal center is susceptible to acid-catalyzed ring-opening and thermal isomerization in hot injection ports.

• Lack of Ionizable Groups: The absence of basic amines or highly acidic protons makes standard Electrospray Ionization (ESI) inefficient.

• Stereocomplexity: The molecule possesses multiple stereocenters, necessitating methods capable of resolving diastereomers.

This guide objectively compares three mass spectrometry (MS) validation workflows—GC-EI-MS, UHPLC-ESI-MS/MS, and SFC-APCI-MS—detailing the causality behind experimental choices and providing self-validating protocols.

Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS)

Best for: High-resolution structural elucidation and volatile matrix screening.

Mechanistic Causality: Direct injection of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol into a hot GC inlet often leads to peak tailing (due to the primary alcohol's hydrogen bonding) and thermal degradation[1]. To circumvent this, Trimethylsilyl (TMS) derivatization using BSTFA (with 1% TMCS as a catalyst) is employed. This converts the hydroxyl group into a volatile, thermally stable TMS ether. Electron Ionization (EI) at 70 eV provides hard ionization, yielding reproducible radical cations [M]+. and extensive alpha-cleavage fragments around the spiro center, which are critical for structural confirmation.

Self-Validating Protocol:

• System Suitability Test (SST): Inject a solvent blank (hexane) followed by a derivatization blank (BSTFA only) to confirm the absence of artifact peaks.

• Internal Standard (IS) Spiking: Spike samples with Naphthalene-d8 (10 µg/mL) to correct for injection volume variations.

• Derivatization: Combine 50 µL of the sample extract with 50 µL of BSTFA + 1% TMCS. Incubate at 60°C for 30 minutes.

• GC-MS Parameters:

  • Column: DB-5MS (30 m × 0.25 mm, 0.25 µm).

  • Inlet: 250°C, Splitless mode.

  • Oven: 70°C (hold 1 min), ramp at 15°C/min to 280°C.

  • Validation Criterion: The tailing factor for the TMS-derivatized analyte must be < 1.5.

Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-ESI-MS/MS)

Best for: High-throughput, targeted quantification in biological or environmental matrices.

Mechanistic Causality: Because the spiroketal core lacks strongly basic sites, standard protonation [M+H]+ in ESI positive mode yields poor sensitivity. To solve this, ammonium formate (2 mM) and formic acid (0.1%) are added to the mobile phase. The ammonium ions coordinate with the ether and hydroxyl oxygens, driving the formation of a highly stable ammonium adduct [M+NH₄]+ (m/z ~204.3)[2]. This adduct is then selected in Q1 for Collision-Induced Dissociation (CID) to yield specific quantitative fragments.

Self-Validating Protocol:

• SST: Inject the Lower Limit of Quantification (LLOQ) standard. The method is valid only if the Signal-to-Noise (S/N) ratio is > 10.

• Mobile Phase Setup:

  • A: H₂O with 2 mM ammonium formate + 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

• LC-MS/MS Parameters:

  • Column: C18 (50 mm × 2.1 mm, 1.7 µm) at 40°C.

  • Gradient: 10% B to 90% B over 3 minutes.

  • MRM Transitions: Monitor [M+NH₄]+ (m/z 204.3) -> Product Ion (e.g., m/z 169.1, corresponding to the loss of H₂O and NH₃).

• Validation Criterion: Matrix spike recoveries must fall within 85-115% to confirm the absence of severe ion suppression.

Supercritical Fluid Chromatography-Mass Spectrometry (SFC-APCI-MS)

Best for: Resolution of diastereomers and enantiomers.

Mechanistic Causality: Spiroketals often exist as complex stereoisomeric mixtures that co-elute on achiral GC or LC columns[3]. SFC utilizes supercritical CO₂ combined with a chiral stationary phase (e.g., Amylose tris(3,5-dimethylphenylcarbamate)) to exploit subtle 3D structural differences. Because supercritical CO₂ expands into a gas post-column, Atmospheric Pressure Chemical Ionization (APCI) is preferred over ESI. APCI utilizes a corona discharge to ionize the gas-phase solvent, which then transfers protons to the analyte, generating [M+H]+ or [M-H₂O+H]+ ions.

Self-Validating Protocol:

• SST: Inject a known mixture of spiroketal diastereomers. The critical validation metric is a chromatographic resolution (Rs) > 1.5 between adjacent isomers.

• SFC Parameters:

  • Mobile Phase: scCO₂ / Methanol (with 0.1% NH₄OH to suppress acid-catalyzed spiro-isomerization).

  • Backpressure: 120 bar; Temperature: 35°C.

• APCI Parameters: Corona current 4 µA, Probe temperature 400°C.

Comparative Data Analysis

Performance Metric	GC-EI-MS (TMS Deriv.)	UHPLC-ESI-MS/MS	SFC-APCI-MS
Primary Application	Structural elucidation	High-throughput quantitation	Isomeric/Chiral separation
Ionization Species	[M]+. (Radical Cation)	[M+NH₄]+ (Adduct)	[M+H]+ / [M-H₂O+H]+
Sensitivity (LOD)	~50 ng/mL	~1-5 ng/mL	~20 ng/mL
Run Time	15 - 20 min	3 - 5 min	7 - 10 min
Matrix Effect	High (Inlet contamination)	Moderate (Ion suppression)	Low (Orthogonal separation)
Stereoisomer Resolution	Poor (unless chiral column)	Poor	Excellent (Rs > 1.5)

Visualizations

Comparative analytical workflows and self-validating system suitability test (SST) criteria.

Mechanistic pathways for spiroketal ionization across EI, ESI, and APCI mass spectrometry.

References

• Technical Support Center: Refinement of Analytical Methods for Spiroketal Isomers. Benchchem.
• Liquid chromatography–mass spectrometry of spiroketal stereoisomers of pectenotoxins and the analysis of novel pectenotoxin isomers in the toxic dinoflagellate Dinophysis acuta from New Zealand.
• DEFENSIVE SPIROKETALS FROM Asceles glaber (PHASMATODEA): ABSOLUTE CONFIGURATION AND EFFECTS ON ANTS AND MOSQUITOES. PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. PlumX [plu.mx]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Benchmarking catalytic efficiency using {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol substrates

As a Senior Application Scientist in drug discovery, I frequently encounter the challenge of derivatizing complex, densely functionalized intermediates. When evaluating the robustness of new catalytic methodologies, selecting the right benchmarking substrate is critical.

{7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol serves as an exceptional "stress-test" molecule for catalytic efficiency. This substrate presents a dual challenge:

• Steric Hindrance: The primary alcohol is situated adjacent to a bulky, highly substituted spiro[4.5]decane core, creating a sterically demanding microenvironment that resists standard nucleophilic attack.

• Acid Sensitivity: The 1,8-dioxaspiro[4.5]decane system is a spiroketal[1]. Under strongly acidic conditions or high temperatures, this moiety is highly susceptible to ring-opening and hydrolysis.

This guide objectively benchmarks state-of-the-art catalytic acylation and oxidation methodologies using this spirocyclic substrate, providing self-validating protocols and quantitative data to guide your workflow design.

Part 1: Benchmarking Catalytic Acylation of Hindered Alcohols

Standard acylation using pyridine and acetic anhydride often fails or requires prohibitive reaction times for sterically encumbered alcohols. To overcome this, highly nucleophilic or specialized Brønsted acid catalysts must be employed. We benchmarked three distinct catalytic systems:

• DMAP (4-Dimethylaminopyridine): The industry standard for nucleophilic catalysis, operating via a highly reactive acylpyridinium ion pair[2].

• 1-Methylimidazole (MI): A less sterically encumbered nucleophilic catalyst that has proven exceptionally efficient for highly hindered hydroxyl groups[3].

• Phosphoric Acid (PA): A modern organocatalytic approach that forms highly active diacylated mixed anhydrides in situ, acting as powerful acyl transfer reagents[4].

Fig 1. Nucleophilic catalytic acylation pathway for sterically hindered spirocyclic alcohols.

Self-Validating Protocol: 1-Methylimidazole (MI) Catalyzed Acylation

Causality Check: Why use an auxiliary base? While MI forms the active N-acylimidazolium intermediate, the reaction generates stoichiometric acetic acid. If left unneutralized, the local pH drop will trigger the hydrolysis of the acid-sensitive 1,8-dioxaspiro[4.5]decane ring. Triethylamine ( Et3​N ) is mandated to scavenge the acid, protecting the spiroketal and accelerating the rate-limiting deprotonation step[3].

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol in 5.0 mL of anhydrous CH2​Cl2​ under an inert argon atmosphere.

• Base Addition: Add 1.5 mmol of anhydrous Et3​N . Stir for 5 minutes to ensure homogeneity.

• Catalyst Introduction: Add 10 mol% (0.1 mmol) of 1-Methylimidazole (MI).

• Acylation: Cool the reaction to 0 °C. Dropwise, add 1.2 mmol of acetic anhydride.

• In-Process Control: Monitor via TLC (Hexanes/EtOAc 7:3). The reaction is typically complete within 45 minutes, significantly faster than DMAP-catalyzed equivalents for hindered substrates.

• Quench & Extraction: Quench with 5 mL of saturated aqueous NaHCO3​ (maintaining a basic pH to protect the spiroketal). Extract with CH2​Cl2​ (3 x 10 mL), dry over Na2​SO4​ , and concentrate under reduced pressure.

Part 2: Chemoselective Catalytic Oxidation

Oxidizing the methanol moiety to an aldehyde without compromising the spirocycle is a delicate operation. Traditional chromium-based oxidants (e.g., Jones reagent) result in extensive decomposition due to the extreme acid-sensitivity of the spiro system[5]. Therefore, we benchmarked two mild, nitroxyl-radical (TEMPO) mediated systems:

• Anelli's Oxidation (TEMPO / NaOCl ): A highly efficient biphasic system. However, it requires precise buffering (pH 8.5–9.5) using NaHCO3​ to prevent the highly reactive oxoammonium species from over-oxidizing the substrate or the hypochlorite from chlorinating the spiro ring[5].

• TEMPO / BAIB (Bis(acetoxy)iodo)benzene): An eco-sustainable, metal-free hypervalent iodine system that operates under nearly neutral, homogeneous conditions. This system is highly prized for preserving fragile spirocetalic fragments[6],[7].

Fig 2. TEMPO/BAIB mediated chemoselective oxidation cycle avoiding spiroketal cleavage.

Self-Validating Protocol: TEMPO/BAIB Oxidation

Causality Check: Why quench with sodium thiosulfate? BAIB acts as a mild terminal oxidant, constantly regenerating the active oxoammonium cation[7]. If the reaction is concentrated without a reductive quench, the localized concentration of unreacted hypervalent iodine will force over-oxidation to the carboxylic acid. Thiosulfate instantly reduces all active oxidants, locking the product at the aldehyde stage.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of the spirocyclic alcohol in 3.0 mL of anhydrous CH2​Cl2​ .

• Catalyst Addition: Add 10 mol% (0.1 mmol) of TEMPO. The solution will take on a faint orange hue.

• Oxidant Addition: Add 1.1 mmol of BAIB in a single portion. Stir at room temperature (20–25 °C).

• In-Process Control: Monitor via TLC (Hexanes/EtOAc 8:2). The reaction typically reaches full conversion within 3–4 hours[6].

• Reductive Quench: Add 10 mL of a 10% aqueous Na2​S2​O3​ solution. Stir vigorously for 15 minutes until the organic layer becomes completely colorless, indicating the destruction of the oxoammonium species.

• Extraction: Extract with CH2​Cl2​ (2 x 10 mL), wash with brine, dry over MgSO4​ , and concentrate to yield the spirocyclic aldehyde.

Part 3: Quantitative Data Synthesis

The following table summarizes the benchmarking results for the derivatization of {7-Methyl-1,8-dioxaspiro[4.5]decan-2-yl}methanol.

Catalytic System	Transformation	Catalyst Loading	Reaction Time	Isolated Yield	Chemoselectivity (Spiroketal Retention)
DMAP / Ac2​O	Acylation	10 mol%	2.5 h	82%	High (Requires strict base control)
MI / Ac2​O	Acylation	10 mol%	45 min	94%	Excellent (Optimal for hindered alcohols)
PA / Ac2​O	Acylation	3 mol%	3.0 h	88%	Moderate (Acidic microenvironment risk)
Jones Reagent	Oxidation	N/A (Stoich)	30 min	< 10%	Failed (Complete spiroketal cleavage)
Anelli (TEMPO/ NaOCl )	Oxidation	1 mol%	1.5 h	85%	High (Requires precise pH 8.5-9.5 buffer)
TEMPO / BAIB	Oxidation	10 mol%	3.5 h	91%	Excellent (Neutral conditions)

Sources

• 1. 1-{1,8-dioxaspiro[4.5]decan-2-yl}methanamine hydrochloride | 2126161-22-4 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. crcu.jlu.edu.cn [crcu.jlu.edu.cn]
• 4. pubs.acs.org [pubs.acs.org]
• 5. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 6. Eco-Sustainable Catalytic System for Green Oxidation of Spirostanic Alcohols Using Hypervalent Iodine (III) Tempo-4-n-Acetoxyamine System | IntechOpen [intechopen.com]
• 7. researchgate.net [researchgate.net]